15:0-18:1 DG-d7

Core Science & Biosynthesis

An In-depth Technical Guide to 15:0-18:1 DG-d7 for Researchers and Drug Development Professionals

Introduction: 15:0-18:1 DG-d7, chemically known as 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, is a high-purity, deuterated diacylglycerol that serves as a critical internal standard for mass spectrometry-based lipidomics. Its structure, featuring a saturated 15-carbon fatty acid (pentadecanoic acid) at the sn-1 position and a deuterated 18-carbon monounsaturated fatty acid (oleic acid-d7) at the sn-2 position, provides a distinct mass shift, enabling precise and accurate quantification of endogenous diacylglycerols in complex biological samples. This technical guide provides a comprehensive overview of its properties, applications, and the methodologies for its use.

Core Properties and Data Presentation

The quantitative data for 15:0-18:1 DG-d7 are summarized in the table below, providing essential information for its application in a research setting.

Property	Value	Source
Chemical Name	1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol	[1]
Synonyms	15:0-18:1 DG-d7, 1-pentadecanoyl-2-oleyol(d7)-sn-glycerol	[1]
Molecular Formula	C36H61D7O5	[2]
Molecular Weight	587.55 g/mol	[2]
Purity	>99% (TLC)	[1]
Physical State	Liquid (typically supplied in chloroform)	[1]
Storage Conditions	-20°C	[1]
Primary Application	Internal standard for LC-MS analysis	[1][3]

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGs) are crucial second messengers in a variety of cellular signaling pathways. A primary role of DAG is the activation of Protein Kinase C (PKC), which is implicated in numerous physiological processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of DAG signaling is associated with several diseases, including cancer, diabetes, and neurological disorders.[4]

Caption: Diacylglycerol (DAG) and Protein Kinase C (PKC) signaling pathway.

Experimental Protocols

The primary application of 15:0-18:1 DG-d7 is as an internal standard in lipidomics workflows. Below is a detailed, generalized protocol for its use in the analysis of lipids from biological samples such as plasma or cell culture.

Preparation of Internal Standard Stock Solution

• Objective: To prepare a concentrated stock solution of 15:0-18:1 DG-d7.

• Procedure:

  • Obtain a sealed ampule of 15:0-18:1 DG-d7, typically supplied at 1 mg/mL in chloroform.

  • Allow the ampule to equilibrate to room temperature before opening.

  • Prepare a stock solution by diluting the commercial solution with an appropriate solvent such as chloroform or a chloroform:methanol mixture to a final concentration of 100 µg/mL.

  • Store the stock solution in a tightly sealed glass vial at -20°C.

Lipid Extraction from Biological Samples (Modified Folch Method)

• Objective: To extract total lipids from a biological matrix, incorporating the internal standard.

• Materials:

  • Biological sample (e.g., 50 µL of plasma)

  • 15:0-18:1 DG-d7 internal standard stock solution

  • Chloroform

  • Methanol

  • 0.9% NaCl solution (or water)

• Procedure:

  • To a glass tube, add the biological sample.

  • Spike the sample with a known amount of the 15:0-18:1 DG-d7 internal standard stock solution. The amount added should be within the linear range of the mass spectrometer's detector.

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample for a final solvent to sample ratio of 20:1.

  • Vortex the mixture thoroughly for 2 minutes to ensure monophasic mixing and protein precipitation.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex again for 1 minute and centrifuge at 2000 x g for 10 minutes to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

  • Dry the collected lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:isopropanol 1:1 v/v).

LC-MS/MS Analysis

• Objective: To separate and quantify the diacylglycerol species using liquid chromatography-tandem mass spectrometry.

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole or high-resolution mass spectrometer.

• Procedure:

  • Chromatographic Separation:

    • Use a C18 reversed-phase column suitable for lipid analysis.

    • Employ a gradient elution with mobile phases typically consisting of acetonitrile/water and isopropanol/acetonitrile with additives like ammonium formate or formic acid to improve ionization.

  • Mass Spectrometry Detection:

    • Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI).

    • Use Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion for 15:0-18:1 DG-d7 will be its [M+NH4]+ adduct, and the product ions will correspond to the neutral loss of the fatty acyl chains.

    • Monitor the specific precursor-to-product ion transitions for both the endogenous diacylglycerols and the 15:0-18:1 DG-d7 internal standard.

  • Data Analysis:

    • Integrate the peak areas for the endogenous diacylglycerols and the 15:0-18:1 DG-d7 internal standard.

    • Calculate the concentration of the endogenous diacylglycerols by comparing the ratio of their peak areas to the peak area of the known amount of the internal standard, using a calibration curve generated from authentic standards.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a lipidomics experiment utilizing 15:0-18:1 DG-d7 as an internal standard.

Caption: A typical lipidomics experimental workflow using an internal standard.

Conclusion

15:0-18:1 DG-d7 is an indispensable tool for researchers in lipidomics, providing a reliable means for the accurate quantification of diacylglycerols. Its well-defined chemical properties and mass shift make it an ideal internal standard for correcting for sample loss during preparation and for variations in instrument response. The methodologies outlined in this guide, from sample preparation to data analysis, provide a robust framework for its successful implementation in the laboratory. Understanding the role of diacylglycerols in signaling pathways further highlights the importance of precise quantification, for which 15:0-18:1 DG-d7 is a key enabling reagent.

References

• 1. 15:0-18:1-d7 DG chloroform 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]

The Isotopic Edge: A Technical Guide to 1-Pentadecanoyl-2-oleoyl(d7)-sn-glycerol in Advanced Lipidomics

For Immediate Release

This technical guide provides an in-depth overview of 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, a deuterated diacylglycerol critical for advancing research in lipidomics. Designed for researchers, scientists, and drug development professionals, this document details the molecule's structure, properties, and its primary application as an internal standard in quantitative mass spectrometry.

Core Molecular Properties

1-Pentadecanoyl-2-oleoyl(d7)-sn-glycerol, also known as DG(15:0/18:1(d7)), is a synthetic diacylglycerol where the sn-1 position of the glycerol backbone is esterified with pentadecanoic acid (a 15-carbon saturated fatty acid) and the sn-2 position is esterified with oleic acid-d7 (an 18-carbon monounsaturated fatty acid containing seven deuterium atoms). This isotopic labeling makes it an invaluable tool for precise quantification in complex biological samples.

A visual representation of the molecular structure is provided below.

Caption: 2D structure of 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol.

Quantitative Data Summary

The key quantitative data for 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol are summarized in the table below, compiled from supplier technical data sheets.

Property	Value	Source
Synonyms	15:0-18:1-d7 DG, 1-pentadecanoyl-2-oleyol(d7)-sn-glycerol	[1]
CAS Number	2097561-14-1	N/A
Molecular Formula	C₃₆H₆₁D₇O₅	[1]
Molecular Weight	587.97 g/mol	[1]
Purity	>99% (TLC)	N/A
Supplied As	1 mg/mL in chloroform	N/A
Storage Temperature	-20°C	N/A

Application in Quantitative Lipidomics

The primary application of 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol is as an internal standard for the quantification of diacylglycerols (DAGs) and other lipid species in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS/MS).[1] Its molecular weight is shifted by the seven deuterium atoms, allowing it to be distinguished from its endogenous, non-deuterated counterparts while maintaining nearly identical chemical and physical properties, such as extraction efficiency and chromatographic retention time. This ensures accurate and precise quantification by correcting for sample loss during preparation and variations in instrument response.

This deuterated standard is a component of the widely used SPLASH™ LIPIDOMIX® Mass Spec Standard, which contains a mixture of major lipid classes, each isotopically labeled, to enable comprehensive and quantitative lipidomic analysis.[2][3][4]

Experimental Workflow: Lipid Extraction and LC-MS/MS Analysis

The following diagram illustrates a typical workflow for the quantification of diacylglycerols in a biological sample, such as plasma or tissue homogenate, using 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol as an internal standard.

References

• 1. 15:0-18:1-d7 DG chloroform 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. Automated preparation of plasma lipids, metabolites, and proteins for LC/MS-based analysis of a high-fat diet in mice - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 15:0-18:1 Diacylglycerol-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

15:0-18:1 diacylglycerol-d7 (1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol) is a deuterated derivative of the naturally occurring diacylglycerol (DAG), 15:0-18:1 DG.[1][2] In this molecule, the oleic acid moiety attached to the sn-2 position of the glycerol backbone is labeled with seven deuterium atoms.[1][2] This stable isotope-labeled lipid has become an indispensable tool in the field of lipidomics, primarily serving as an internal standard for the accurate quantification of diacylglycerols in complex biological matrices using mass spectrometry.[1][2]

Diacylglycerols are critical lipid messengers involved in a multitude of cellular processes.[1][2] They are key intermediates in the biosynthesis of other lipids and act as signaling molecules, most notably by activating protein kinase C (PKC).[1][2] Dysregulation of DAG metabolism has been implicated in various pathological conditions, including insulin resistance, cancer, and neurodegenerative diseases.[1][2] The use of deuterated standards like 15:0-18:1 diacylglycerol-d7 allows for precise and accurate measurement of endogenous DAG levels, facilitating a deeper understanding of their physiological and pathological roles.

This technical guide provides a comprehensive overview of the chemical properties, applications, and relevant experimental methodologies for 15:0-18:1 diacylglycerol-d7.

Core Chemical Properties

The fundamental chemical and physical properties of 15:0-18:1 diacylglycerol-d7 are summarized in the table below, providing a quick reference for researchers.

Property	Value	Reference
Synonym	1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol	[1]
Chemical Formula	C₃₆H₆₁D₇O₅	[1]
Molecular Weight	587.97 g/mol	[1]
CAS Number	2097561-14-1	[1]
Physical Form	Liquid	[1]
Purity	>99% (by TLC)	[1]
Typical Formulation	1 mg/mL in chloroform	[1]
Storage Temperature	-20°C	[1]

Synthesis and Structure

While a detailed, publicly available, step-by-step synthesis protocol for the commercial 15:0-18:1 diacylglycerol-d7 is not available, the general principles of synthesizing deuterated lipids involve multi-step chemical and/or enzymatic reactions. The synthesis of deuterated oleic acid often starts from deuterated precursors and involves reactions like the Wittig olefination to introduce the double bond with the correct stereochemistry. The deuterated fatty acid is then incorporated into the glycerol backbone.

The structure of 15:0-18:1 diacylglycerol-d7 consists of a glycerol molecule esterified with pentadecanoic acid (15:0) at the sn-1 position and a deuterium-labeled oleic acid (18:1-d7) at the sn-2 position.

Experimental Protocols

15:0-18:1 diacylglycerol-d7 is predominantly used as an internal standard in lipidomics workflows. Below are representative protocols for its application in lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Biological Samples

The addition of an internal standard at the beginning of the sample preparation process is crucial to account for lipid loss during extraction and for variations in ionization efficiency during mass spectrometry analysis. Three common lipid extraction methods are outlined below.

1. Bligh and Dyer (or Folch) Method (Biphasic)

This is a classic method for total lipid extraction.

• Procedure:

  • To 10 µL of plasma, add 10 µL of a 1:10 diluted solution of the internal standard mix (containing 15:0-18:1 diacylglycerol-d7) in 1-butanol/methanol.

  • Add 160 µL of ice-cold methanol, followed by 320 µL of ice-cold chloroform.

  • Vortex the mixture for 10 seconds and sonicate for 1 hour.

  • Centrifuge at 10,000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase containing the lipids for analysis.

2. Matyash Method (MTBE-based)

This method uses the less toxic solvent methyl-tert-butyl ether (MTBE).

• Procedure:

  • To 10 µL of plasma, add 10 µL of a 1:10 diluted solution of the internal standard mix in 1-butanol/methanol.

  • Add 400 µL of ice-cold methanol, followed by 500 µL of MTBE.

  • Vortex for 10 seconds and sonicate for 1 hour.

  • Add 500 µL of water to induce phase separation.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Collect the upper organic phase for analysis.

3. Alshehry Method (Single Phase)

This method utilizes a single-phase extraction with 1-butanol and methanol.

• Procedure:

  • To 10 µL of plasma, add 10 µL of a 1:10 diluted solution of the internal standard mix in 1-butanol/methanol.

  • Add 100 µL of a 1:1 (v/v) mixture of 1-butanol/methanol containing 5 mM ammonium formate.

  • Vortex for 10 seconds and sonicate for 1 hour.

  • Centrifuge at 13,000 x g for 10 minutes.

  • Collect the supernatant for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

After extraction, the lipid samples are analyzed by LC-MS/MS. A common technique for targeted quantification is Multiple Reaction Monitoring (MRM).

Instrumentation and Parameters:

The following table summarizes typical instrument parameters for the analysis of diacylglycerols using LC-MS/MS. These parameters may require optimization based on the specific instrument and experimental setup.

Parameter	Typical Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Q1)	[M+NH₄]⁺ or [M+Na]⁺
Product Ion (Q3)	Neutral loss of a fatty acyl chain
MRM Transition for 15:0-18:1-d7 DG	Q1: 605.5 m/z, Q3: 346.3 m/z
Collision Energy	25 eV (Requires optimization)
Declustering Potential	80 V (Requires optimization)
LC Column	C18 reverse-phase column
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

Experimental Workflow for Lipidomics Analysis

Caption: General workflow for lipidomics analysis using an internal standard.

Signaling Pathways Involving Diacylglycerols

Diacylglycerols are central to cellular signaling. One of the most well-characterized pathways is the activation of Protein Kinase C (PKC) following the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂).

Phospholipase C - Protein Kinase C (PLC-PKC) Signaling Pathway

Caption: The PLC-PKC signaling pathway initiated by receptor activation.

De Novo Synthesis of Diacylglycerol

Diacylglycerols are also synthesized de novo from glycerol-3-phosphate. This pathway is fundamental for the production of various classes of lipids.

Caption: De novo synthesis pathway of diacylglycerol and its subsequent conversion.

Conclusion

15:0-18:1 diacylglycerol-d7 is a high-purity, stable isotope-labeled internal standard essential for accurate and precise quantification of diacylglycerol species in complex biological samples. Its use in conjunction with advanced analytical techniques like LC-MS/MS has significantly contributed to the understanding of the roles of diacylglycerols in health and disease. This technical guide provides researchers with the fundamental properties and experimental frameworks necessary for the effective utilization of this critical research tool in lipidomics and drug development.

References

• 1. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

15:0-18:1 DG-d7 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated diacylglycerol, 15:0-18:1 DG-d7, including its molecular properties, its role in critical signaling pathways, and detailed methodologies for its analysis.

Core Data Presentation

The quantitative data for 15:0-18:1 DG-d7 is summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C36H61D7O5	[1][2]
Molecular Weight	587.97 g/mol	[1][2]
Synonyms	1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol	[1]
Physical State	Liquid	[2]
Storage Temperature	-20°C	[1]

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGs) like 15:0-18:1 DG are crucial second messengers in cellular signaling. A primary pathway they activate is the Protein Kinase C (PKC) pathway. The generation of DAG at the cell membrane, often through the hydrolysis of phospholipids by phospholipase C (PLC), initiates a cascade of events leading to the activation of PKC.

The binding of diacylglycerol to the C1 domain of PKC is a critical step in its activation.[3][4][5] This interaction induces a conformational change in PKC, leading to its translocation from the cytosol to the cell membrane.[5] For conventional PKC isoforms, this process is also dependent on an increase in intracellular calcium levels.[5][6] Once at the membrane and activated, PKC can phosphorylate a wide range of target proteins, thereby regulating numerous cellular processes.

Below is a diagram illustrating the activation of Protein Kinase C by diacylglycerol.

Figure 1. Diacylglycerol-mediated activation of Protein Kinase C.

Experimental Protocols

The accurate quantification of diacylglycerols like 15:0-18:1 DG-d7 is essential for research in lipidomics and cell signaling. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for this purpose. Below is a representative experimental protocol.

1. Sample Preparation (Lipid Extraction)

A common method for extracting lipids from biological samples is a modified Bligh-Dyer extraction.

• Reagents:

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Internal Standard: A known amount of a deuterated diacylglycerol standard, such as 15:0-18:1 DG-d7, should be added to the sample prior to extraction to correct for sample loss and ionization suppression.

• Procedure:

  • Homogenize the biological sample (e.g., cell pellet, tissue) in a mixture of chloroform:methanol (1:2, v/v).

  • Add chloroform and 0.9% NaCl solution to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8 (v/v).

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol:chloroform 9:1 v/v).

2. LC-MS/MS Analysis of Diacylglycerols

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used for the separation of diacylglycerol species. An example is a Waters Acquity BEH C18 column (1.7 µm, 2.1 mm × 150 mm).[7]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic diacylglycerol species. A representative gradient could be:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B for column re-equilibration.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 50-55°C.[7]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is highly specific and sensitive for quantification. For each diacylglycerol species, a precursor ion (e.g., [M+NH4]+) and a specific product ion are monitored. For 15:0-18:1 DG-d7, the specific mass transitions would need to be determined based on its fragmentation pattern.

  • Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows should be optimized for the specific instrument and analytes.

3. Data Analysis

• Quantification is achieved by comparing the peak area of the endogenous diacylglycerol species to the peak area of the corresponding deuterated internal standard (e.g., 15:0-18:1 DG-d7).

• Calibration curves can be generated using a series of known concentrations of non-deuterated diacylglycerol standards spiked with a fixed amount of the deuterated internal standard.

This in-depth guide provides a solid foundation for researchers and professionals working with 15:0-18:1 DG-d7 and other diacylglycerols. The provided information on its molecular characteristics, its role in signaling, and detailed analytical protocols will be valuable for designing and executing experiments in the fields of lipidomics, cell biology, and drug development.

References

• 1. Toggling of diacylglycerol affinity correlates with conformational plasticity in C1 domains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intramolecular Conformational Changes Optimize Protein Kinase C Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. C1 domains exposed: from diacylglycerol binding to protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. The mechanism of protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]

The Central Role of Diacylglycerols in Cellular Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are critical second messengers in a multitude of cellular signaling pathways, governing processes from cell proliferation and differentiation to apoptosis and immune responses. Generated primarily through the hydrolysis of membrane phospholipids, DAGs recruit and activate a host of effector proteins, most notably protein kinase C (PKC) isoforms and Ras guanyl nucleotide-releasing proteins (RasGRPs). The transient nature of DAG signaling is tightly regulated by synthetic and metabolic enzymes, including phospholipases and diacylglycerol kinases (DGKs). Dysregulation of DAG signaling is implicated in numerous pathologies, including cancer, metabolic disorders, and neurological diseases, making the components of this pathway attractive targets for therapeutic intervention. This technical guide provides an in-depth overview of the biological role of DAGs in cell signaling, detailed experimental protocols for their study, and a summary of key quantitative data to facilitate further research and drug development in this field.

Introduction to Diacylglycerol Signaling

Diacylglycerol is a glyceride consisting of two fatty acid chains covalently bonded to a glycerol molecule through ester linkages. In the context of cell signaling, the stereoisomer sn-1,2-diacylglycerol is the biologically active form. It is a crucial component of cellular membranes and a pivotal second messenger that relays signals from cell surface receptors to intracellular effector proteins.[1][2] The generation of DAG at the plasma membrane is a rapid and transient event, typically initiated by the activation of phospholipase C (PLC) enzymes, which hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP2) into DAG and inositol 1,4,5-trisphosphate (IP3).[3][4] DAG's primary function as a second messenger is to recruit and activate specific proteins that contain a conserved C1 domain, thereby initiating downstream signaling cascades.[5] The termination of DAG signaling is primarily accomplished through its phosphorylation by diacylglycerol kinases (DGKs) to form phosphatidic acid (PA), another important lipid second messenger.[6][7]

Generation and Metabolism of Diacylglycerol

The cellular concentration of DAG is meticulously controlled by the coordinated action of several enzyme families.

• Phospholipase C (PLC): This family of enzymes is the primary generator of signaling DAG. Upon activation by G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), PLCs hydrolyze PIP2 at the plasma membrane, leading to a rapid and localized increase in DAG concentration.[3][8] There are several isoforms of PLC (β, γ, δ, ε, ζ, η) with distinct regulatory mechanisms.[9][10]

• Phospholipase D (PLD): PLD can also contribute to DAG production, albeit indirectly. PLD hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline. PA can then be converted to DAG by PA phosphatases.

• Diacylglycerol Kinases (DGKs): These enzymes play a critical role in terminating DAG signaling by phosphorylating DAG to PA.[6][7] There are ten mammalian DGK isoforms (α, β, γ, δ, ε, ζ, η, θ, ι, κ) that exhibit different subcellular localizations, substrate specificities, and regulatory mechanisms.[11]

• Diacylglycerol Lipases (DGLs): DGLs hydrolyze DAG to produce a free fatty acid (often arachidonic acid, a precursor for eicosanoids) and monoacylglycerol.

• Diacylglycerol Acyltransferases (DGATs): These enzymes are primarily involved in lipid metabolism, converting DAG to triacylglycerol (TAG) for storage in lipid droplets.

Diacylglycerol Effector Proteins

DAG exerts its biological effects by binding to and activating a range of downstream effector proteins, primarily through their C1 domains.

• Protein Kinase C (PKC) Isoforms: The PKC family of serine/threonine kinases is the most well-characterized class of DAG effectors.[12][13] PKCs are involved in a vast array of cellular processes, including cell growth, differentiation, and apoptosis.[14] Conventional PKCs (α, βI, βII, γ) require both DAG and Ca²⁺ for activation, while novel PKCs (δ, ε, η, θ) are Ca²⁺-independent.[15] Atypical PKCs (ζ, ι/λ) do not bind DAG.

• Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs): RasGRPs are a family of guanine nucleotide exchange factors (GEFs) for the small GTPase Ras.[16][17] By recruiting RasGRPs to the membrane, DAG facilitates the activation of the Ras-MAPK pathway, which is crucial for cell proliferation and differentiation.[4][18]

• Chimaerins: These are Rac-GTPase-activating proteins (GAPs) that are also regulated by DAG binding to their C1 domains.

• Munc13 proteins: These proteins are involved in vesicle priming in neurotransmitter release and are regulated by DAG.

Signaling Pathways

The PLC-DAG-PKC Pathway

This canonical pathway is initiated by the activation of PLC, leading to the generation of DAG and IP3. IP3 triggers the release of Ca²⁺ from intracellular stores. The concurrent increase in cytosolic Ca²⁺ and membrane-associated DAG leads to the recruitment and activation of conventional PKC isoforms. Activated PKC then phosphorylates a multitude of substrate proteins, leading to diverse cellular responses.

Caption: The PLC-DAG-PKC signaling pathway.

The DAG-RasGRP-Ras Pathway

This pathway provides a direct link between DAG signaling and the activation of the Ras-MAPK cascade. Upon its generation at the plasma membrane, DAG recruits RasGRP to the inner leaflet. This colocalization allows RasGRP to catalyze the exchange of GDP for GTP on Ras, leading to its activation. Activated Ras then initiates a kinase cascade, culminating in the activation of MAP kinases (e.g., ERK), which regulate gene expression and cell cycle progression.

Caption: The DAG-RasGRP-Ras signaling pathway.

Quantitative Data

A precise understanding of DAG signaling requires quantitative data on the affinities of protein-lipid interactions and the kinetics of the enzymes involved in DAG metabolism.

Table 1: Diacylglycerol Binding Affinities

Effector Protein (C1 Domain)	Ligand	Dissociation Constant (Kd)	Method	Reference(s)
RasGRP	[³H]PDBu	0.58 ± 0.08 nM	Radioligand Binding Assay	[7]
RasGRP2	[³H]PDBu	2890 ± 240 nM	Radioligand Binding Assay	[13]
PKCα (C1A)	Diacylglycerol	High Affinity	Isothermal Calorimetry/SPR	[19][20]
PKCα (C1B)	Phorbol Ester	High Affinity	Isothermal Calorimetry/SPR	[19][20]
PKCγ (C1A and C1B)	Diacylglycerol	High Affinity	Isothermal Calorimetry/SPR	[19][20]
PKCγ (C1A and C1B)	Phorbol Ester	High Affinity	Isothermal Calorimetry/SPR	[19][20]
PKCε	Diacylglycerol	Higher than PKCα	Live-cell imaging	[21][22]

Note: PDBu (Phorbol 12,13-dibutyrate) is a high-affinity phorbol ester analog of DAG.

Table 2: Enzyme Kinetic Parameters

Enzyme	Substrate	Km (Michaelis Constant)	Vmax (Maximum Velocity)	Conditions	Reference(s)
Phospholipase C β1	PIP2	Data not available	Data not available	Reconstituted lipid vesicles	[23]
Phospholipase C β2	PIP2	Data not available	Data not available	Reconstituted lipid vesicles	[23]
Phospholipase C β3	PIP2	Data not available	Data not available	Reconstituted lipid vesicles	[23]
Diacylglycerol Kinase θ	DAG	Apparent Km reported	Apparent Vmax reported	Detergent micelles or lipid vesicles	[24]

Note: Specific Km and Vmax values for many PLC and DGK isoforms are highly dependent on the assay conditions (e.g., lipid composition of vesicles, detergent concentration) and are not always readily comparable across studies.

Table 3: Cellular Diacylglycerol Concentrations

Cell Type	Condition	Diacylglycerol Concentration	Method	Reference(s)
RAW 264.7 cells	Stimulated with platelet activating factor	0.1-0.4 pmol/µL detection limit	Electrospray ionization mass spectrometry	[25]
HEK293 cells	Basal	High basal levels reported	Not specified	[26]
3T3 cells	Stimulated with growth factors	Increased levels reported	Not specified	[27]

Note: Cellular DAG levels are dynamic and vary significantly between cell types and stimulation conditions. Mass spectrometry-based lipidomics is the current state-of-the-art for quantifying different DAG molecular species.[6][25][28][29]

Experimental Protocols

Extraction of Diacylglycerol from Cultured Cells

This protocol is adapted from the method of Bligh and Dyer.

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, ice-cold

• Chloroform, ice-cold

• 1 M NaCl

• Sonicator

• Centrifuge

Procedure:

• Wash cultured cells (~1 x 10⁷) twice with ice-cold PBS.

• Resuspend the cell pellet in 1 mL of cold PBS.

• Sonicate the cell suspension on ice to lyse the cells.

• Add 1.5 mL of methanol to the sonicated sample.

• Add 2.5 mL of chloroform and 2.25 mL of 1 M NaCl to the sample and vortex thoroughly.

• Centrifuge at 1500 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

• Resuspend the dried lipids in a suitable solvent for downstream analysis.

Quantification of Diacylglycerol using a DAG Kinase Assay

This assay measures the amount of sn-1,2-diacylglycerol by its enzymatic conversion to [³²P]-phosphatidic acid.[12][25]

Materials:

• Lipid extract from cells (see Protocol 6.1)

• Diacylglycerol kinase (e.g., from E. coli)

• [γ-³²P]ATP

• Reaction buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Lipid standards (DAG and phosphatidic acid)

• Thin-layer chromatography (TLC) plate

• TLC developing solvent (e.g., chloroform:methanol:acetic acid)

• Phosphorimager

Procedure:

• Resuspend the dried lipid extract in a reaction buffer containing detergent (e.g., octyl-β-D-glucoside).

• Add diacylglycerol kinase to the lipid mixture.

• Initiate the reaction by adding [γ-³²P]ATP.

• Incubate the reaction at room temperature for a defined period (e.g., 30 minutes).

• Stop the reaction by adding chloroform/methanol to extract the lipids.

• Spot the lipid extract onto a TLC plate alongside DAG and phosphatidic acid standards.

• Develop the TLC plate in an appropriate solvent system to separate the lipids.

• Dry the TLC plate and expose it to a phosphor screen.

• Quantify the amount of [³²P]-phosphatidic acid using a phosphorimager.

• Calculate the amount of DAG in the original sample by comparing it to a standard curve generated with known amounts of DAG.

Caption: Workflow for DAG quantification by DAG kinase assay.

In Vitro Protein Kinase C Activity Assay

This assay measures the ability of DAG to activate PKC-mediated phosphorylation of a substrate.[13]

Materials:

• Purified, active PKC isoform

• Lipid vesicles (e.g., phosphatidylserine and phosphatidylcholine) containing a known concentration of DAG

• PKC substrate (e.g., a specific peptide or histone protein)

• [γ-³²P]ATP

• Reaction buffer (containing Tris-HCl, MgCl₂, CaCl₂)

• SDS-PAGE apparatus

• Phosphorimager

Procedure:

• Prepare lipid vesicles containing phosphatidylserine and varying concentrations of DAG.

• In a reaction tube, combine the lipid vesicles, purified PKC, and the PKC substrate in the reaction buffer.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 30°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding SDS-PAGE sample buffer.

• Separate the reaction products by SDS-PAGE.

• Dry the gel and expose it to a phosphor screen.

• Quantify the incorporation of ³²P into the substrate using a phosphorimager to determine PKC activity.

Diacylglycerol-Protein Interaction Pull-Down Assay

This protocol describes a method to identify proteins that interact with DAG using biotinylated DAG analogs.

Materials:

• Biotinylated diacylglycerol analog

• Streptavidin-conjugated magnetic beads

• Cell lysate

• Binding buffer (e.g., Tris-buffered saline with protease inhibitors)

• Wash buffer (e.g., binding buffer with a low concentration of non-ionic detergent)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• SDS-PAGE and Western blotting apparatus

Procedure:

• Incubate streptavidin-conjugated magnetic beads with the biotinylated DAG analog to immobilize the lipid.

• Wash the beads to remove any unbound DAG analog.

• Incubate the DAG-conjugated beads with cell lysate to allow for protein binding.

• As a negative control, incubate beads without the DAG analog with the cell lysate.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins from the beads using elution buffer.

• Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against candidate interacting proteins, or by mass spectrometry for unbiased identification.

Role in Disease and Drug Development

The central role of DAG signaling in cellular regulation makes it a critical pathway in the pathogenesis of numerous diseases.

• Cancer: Aberrant activation of the DAG-PKC and DAG-RasGRP pathways is frequently observed in various cancers, promoting uncontrolled cell proliferation and survival.[30]

• Diabetes: Elevated levels of DAG in muscle and liver have been linked to insulin resistance, a hallmark of type 2 diabetes.[28]

• Neurological Disorders: Dysregulation of DAG signaling has been implicated in conditions such as bipolar disorder and Alzheimer's disease.

• Cardiovascular Disease: PKC isoforms activated by DAG play a role in cardiac hypertrophy and heart failure.

The enzymes and effector proteins in the DAG signaling network represent promising targets for therapeutic intervention.

• PKC Inhibitors: Several small molecule inhibitors of PKC isoforms have been developed and are in clinical trials for the treatment of cancer and other diseases.

• DGK Inhibitors: By inhibiting DGKs, it may be possible to enhance DAG-mediated signaling, which could be beneficial in certain contexts, such as boosting anti-tumor immune responses.[31]

• DGAT Inhibitors: Inhibitors of DGAT are being investigated for the treatment of metabolic diseases like obesity and type 2 diabetes by reducing the synthesis of triglycerides.

Conclusion

Diacylglycerols are indispensable second messengers that orchestrate a complex network of signaling pathways essential for normal cellular function. A thorough understanding of the mechanisms of DAG generation, action, and termination is crucial for deciphering the intricacies of cellular regulation. The quantitative data and experimental protocols provided in this guide offer a framework for researchers and drug development professionals to further investigate the multifaceted roles of DAG in health and disease, with the ultimate goal of developing novel therapeutic strategies targeting this critical signaling hub.

References

• 1. Streptavidin Bead Pulldown Assay to Determine Protein Homooligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of RasGRP via a Phorbol Ester-Responsive C1 Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PHOSPHOLIPASE C - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usherbrooke.ca [usherbrooke.ca]
• 6. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The guanine nucleotide exchange factor RasGRP is a high -affinity target for diacylglycerol and phorbol esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Phospholipase C Isozymes and Their Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation Mechanisms and Diverse Functions of Mammalian Phospholipase C [mdpi.com]
• 10. Expression of Phosphoinositide-Specific Phospholipase C Isoforms in Native Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecules in focus: diacylglycerol kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Diacylglycerol lipase activation and 5-lipoxygenase activation and translocation following TCR/CD3 triggering in T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structural Basis for the Failure of the C1 Domain of Ras Guanine Nucleotide Releasing Protein 2 (RasGRP2) to Bind Phorbol Ester with High Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Insight into intra- and inter-molecular interactions of PKC: design of specific modulators of kinase function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 17. In vitro gene expression and detergent-free reconstitution of active proteorhodopsin in lipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pull-down of Biotinylated RNA and Associated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Differential membrane binding and diacylglycerol recognition by C1 domains of RasGRPs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Activation mechanisms of conventional protein kinase C isoforms are determined by the ligand affinity and conformational flexibility of their C1 domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. db.cngb.org [db.cngb.org]
• 22. Ca2+-controlled competitive diacylglycerol binding of protein kinase C isoenzymes in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Activation of phospholipase C isozymes by G protein beta gamma subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Quantification of diacylglycerol species from cellular extracts by electrospray ionization mass spectrometry using a linear regression algorithm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Soluble adenylyl cyclase accounts for high basal cCMP and cUMP concentrations in HEK293 and B103 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Diacylglycerol stimulates DNA synthesis and cell division in mouse 3T3 cells: role of Ca2+-sensitive phospholipid-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. pp.bme.hu [pp.bme.hu]
• 30. Role of diacylglycerol kinases in T cell development and function - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Identification of RNA–Protein Interactions Through In Vitro RNA Pull-Down Assays | Springer Nature Experiments [experiments.springernature.com]

The Gold Standard: A Technical Guide to Deuterated Internal Standards for Robust Lipidomics

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. Lipids, with their vast structural diversity and dynamic nature, play critical roles in cellular signaling, energy storage, and membrane biology. Understanding their fluctuations is key to unraveling disease mechanisms and developing novel therapeutics. However, the analytical complexity of lipidomics presents significant challenges, primarily in mitigating variability during sample preparation and analysis. This technical guide provides an in-depth exploration of deuterated internal standards, the gold standard for achieving precision and accuracy in mass spectrometry-based lipidomics.

The Core Principle: Why Deuterated Standards Excel

The fundamental advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the endogenous analyte of interest. By replacing one or more hydrogen atoms with its heavier, stable isotope, deuterium (²H), the standard becomes distinguishable by mass spectrometry without significantly altering its chemical behavior. This ensures that the deuterated standard experiences similar extraction efficiencies, ionization responses, and chromatographic retention times as the target lipid, effectively normalizing for variations that can occur throughout the analytical workflow.[1]

The use of deuterated internal standards is crucial for compensating for several sources of error:

• Matrix Effects: Complex biological samples contain a multitude of molecules that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. A co-eluting deuterated standard experiences the same matrix effects, allowing for accurate correction.[2]

• Extraction Inefficiency: The recovery of lipids during extraction can vary between samples. Since the deuterated standard is added at the beginning of the workflow, it accounts for any sample loss during this process.[3][4]

• Instrumental Variability: Fluctuations in mass spectrometer performance and injection volumes can introduce errors. The ratio of the analyte to the internal standard remains constant, mitigating these variations.[2]

Quantitative Performance: A Comparative Overview

The superiority of deuterated internal standards over other normalization techniques, such as using non-deuterated (structural analog) or odd-chain lipids, is well-documented. While odd-chain lipids are not naturally abundant in most mammalian systems, their chemical and physical properties can differ significantly from the even-chained endogenous lipids, leading to variations in extraction and ionization efficiency.

Internal Standard Type	Principle	Advantages	Disadvantages	Quantitative Performance Highlights
Deuterated Lipids	Analytes with some hydrogen atoms replaced by deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC).[5] Can effectively correct for matrix effects.[5]	Potential for isotopic scrambling or exchange.[5] May exhibit a slight retention time shift in LC compared to the native analyte.[5]	In a study comparing deuterated and ¹³C-labeled essential fatty acids, no significant differences in their concentrations were observed in rat plasma after 24 hours, suggesting minimal isotope effect when data is corrected for endogenous pools and matrix effects.[5]
Odd-Chain Lipids	Lipids with an odd number of carbon atoms in their fatty acid chains, which are generally absent or at very low levels in the biological system under study.	Not naturally present in most mammalian samples, avoiding interference with endogenous lipid measurement.	May not perfectly mimic the extraction and ionization behavior of even-chain endogenous lipids. The difference in chain length can lead to variations in chromatographic retention and mass spectrometric response.	Can be a cost-effective alternative to deuterated standards, but their use requires careful validation to ensure they accurately reflect the behavior of the target analytes.

Experimental Protocols: A Step-by-Step Guide

The successful implementation of deuterated internal standards hinges on robust and well-defined experimental protocols. Below are detailed methodologies for key stages of a typical lipidomics workflow.

Lipid Extraction using a Modified Folch Method with Deuterated Internal Standards

This protocol is a widely used method for the extraction of total lipids from biological samples.[6]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or water)

• Deuterated internal standard mixture (e.g., SPLASH™ LIPIDOMIX® Mass Spec Standard)[7]

• Homogenizer

• Centrifuge

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• Sample Homogenization: Homogenize the tissue sample (e.g., 1 gram) in 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Internal Standard Spiking: Prior to homogenization, add a known amount of the deuterated internal standard mixture to the sample. The amount should be chosen to be within the linear dynamic range of the mass spectrometer and comparable to the expected concentration of the endogenous lipids.

• Agitation: Agitate the homogenate for 15-20 minutes at room temperature using an orbital shaker.

• Phase Separation: Add 0.2 volumes (4 mL for a 20 mL extraction) of 0.9% NaCl solution to the homogenate. Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) for 10 minutes to separate the phases.

• Collection of the Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

• Drying: Evaporate the solvent from the collected organic phase under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol or isopropanol).

Lipid Extraction using the Bligh-Dyer Method with Deuterated Internal Standards

This method is another common procedure for lipid extraction, particularly suitable for samples with high water content.[8][9]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Deuterated internal standard mixture

• Vortex mixer

• Centrifuge

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• Sample and Solvent Addition: For each 1 mL of aqueous sample (e.g., cell suspension, plasma), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard mixture to the sample and solvent mixture.

• Vortexing: Vortex the mixture thoroughly.

• Addition of Chloroform and Water: Add 1.25 mL of chloroform and vortex. Then, add 1.25 mL of deionized water and vortex again.

• Phase Separation: Centrifuge the mixture at 1000 rpm for 5 minutes to achieve phase separation.

• Collection of the Organic Phase: Collect the lower organic phase.

• Drying and Reconstitution: Dry the collected organic phase under nitrogen and reconstitute in a suitable solvent for analysis.

Visualizing the Workflow and Biological Context

To provide a clearer understanding of the experimental process and the biological relevance of lipid analysis, the following diagrams illustrate a typical lipidomics workflow and key signaling pathways.

Caption: A typical experimental workflow for quantitative lipidomics using deuterated internal standards.

Caption: A simplified diagram of the sphingolipid signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Glycerophospholipids: Roles in Cell Trafficking and Associated Inborn Errors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. tabaslab.com [tabaslab.com]
• 9. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]

Technical Guide: 15:0-18:1 DG-d7 for Advanced Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-pentadecanoyl-sn-glycero-3-phosphocholine (15:0-18:1 DG-d7), a deuterated diacylglycerol, including supplier and purity information, its application in mass spectrometry-based lipidomics, and relevant signaling pathways.

Supplier and Purity Information

15:0-18:1 DG-d7 is a high-purity, stable isotope-labeled internal standard essential for accurate quantification in lipidomic studies. Several reputable suppliers offer this compound, ensuring its availability to the research community. The purity of these standards is critical for reliable experimental outcomes.

Supplier	Product Name	Purity	Analytical Method
Avanti Polar Lipids	15:0-18:1-d7 DG	>99%[1][2]	Thin-Layer Chromatography (TLC)[1][2]
Merck (Sigma-Aldrich)	15:0-18:1-d7 DG	>99%[2]	Thin-Layer Chromatography (TLC)[2]
MedChemExpress	15:0-18:1 DG-d7	Information not specified	Not specified
Fisher Scientific	Avanti Polar Lipids 15:0-18:1-D7-PE	Information not specified	Not specified

Note: Merck is the exclusive distributor of Avanti Polar Lipids research products outside of the United States.

Experimental Protocols: Application in Lipidomics

15:0-18:1 DG-d7 is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantitative analysis of diacylglycerols and other lipid species in complex biological samples. Its deuterated oleoyl chain provides a distinct mass shift, allowing it to be differentiated from endogenous lipids while mimicking their chemical behavior during extraction and ionization.

General Workflow for Lipidomic Analysis using 15:0-18:1 DG-d7 Internal Standard

Caption: General workflow for lipidomics using an internal standard.

Detailed Methodologies

1. Lipid Extraction from Skeletal Muscle:

A modified Bligh-Dyer extraction method is commonly employed for skeletal muscle tissue.[3]

• Homogenization: Muscle tissue samples (typically 20-70 mg) are homogenized in methanol using a bead beater.

• Internal Standard Spiking: The homogenate is diluted in methanol, and a known amount of 15:0-18:1 DG-d7, often as part of a lipid standard mix like Avanti's SPLASH™ LIPIDOMIX®, is added.[3][4]

• Phase Separation: Dichloromethane (as a substitute for chloroform) and water are added to induce phase separation.

• Lipid Collection: The lower organic phase, containing the lipids, is collected, dried under a stream of nitrogen, and reconstituted in a suitable solvent for LC-MS analysis.

2. Lipid Extraction from Egg Yolk:

• Initial Extraction: Lipids are extracted from egg yolk using a 2:1 chloroform/methanol mixture.[5]

• Internal Standard Addition: 15:0-18:1 DG-d7 is added as an internal standard for mass spectrometry analysis.[4]

• Hydrolysis (Optional for Fatty Acid Analysis): For the analysis of total fatty acid composition, the extracted lipids can be hydrolyzed.

• Final Extraction: The lipid-containing layer is separated, dried, and prepared for LC-MS injection.

3. Lipid Extraction from Cultured Cells (e.g., Cystic Fibrosis Cell Lines):

• Cell Harvesting: Cells are washed with phosphate-buffered saline (PBS) and pelleted.

• Internal Standard Addition: A precise amount of 15:0-18:1 DG-d7 is added to the cell pellet.

• Extraction: Lipids are extracted using a suitable solvent system, such as methanol/dichloromethane.

• Sample Preparation for LC-MS: The lipid extract is dried and reconstituted in an appropriate solvent for injection.

LC-MS/MS Analysis:

• Chromatography: A reversed-phase C18 column is typically used for the separation of diacylglycerol species.

• Mass Spectrometry: Electrospray ionization (ESI) in positive mode is commonly used for the detection of diacylglycerols. Tandem mass spectrometry (MS/MS) is employed for the specific identification and quantification of lipid species based on their precursor and product ions.

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGs) are critical second messengers in a variety of cellular signaling pathways. One of the most well-characterized roles of DAG is the activation of Protein Kinase C (PKC).

Caption: Diacylglycerol-mediated activation of Protein Kinase C.

This pathway is initiated by the activation of a cell surface receptor, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, to generate two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). DAG remains in the plasma membrane and recruits and activates members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a wide range of downstream target proteins, leading to various cellular responses, including cell proliferation, differentiation, and apoptosis.[6][7][8] Altered DAG levels and PKC activation are implicated in various diseases, including cancer and insulin resistance.[4][7]

References

• 1. Protein Kinase C Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Grape Lipidomics: An Extensive Profiling thorough UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diacylglycerol-mediated insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Role of 15:0-18:1 DG-d7 in Modern Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical function of the deuterated diacylglycerol, 15:0-18:1 DG-d7, in the field of metabolic studies. As the landscape of lipidomics and metabolic flux analysis continues to expand, the use of stable isotope-labeled internal standards has become indispensable for achieving accurate and reproducible quantification of lipid species. This document provides a comprehensive overview of the applications of 15:0-18:1 DG-d7, detailed experimental protocols, quantitative data, and visual representations of associated pathways and workflows.

Core Function: An Internal Standard for Mass Spectrometry

15:0-18:1 DG-d7, or 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, is a synthetic diacylglycerol molecule where the oleoyl fatty acid chain contains seven deuterium atoms. This isotopic labeling makes it heavier than its naturally occurring counterpart, allowing it to be distinguished by mass spectrometry. Its primary and most critical function in metabolic research is to serve as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics.[1][2]

The addition of a known quantity of 15:0-18:1 DG-d7 to biological samples at the beginning of the experimental workflow allows researchers to correct for variations that can occur during sample preparation, extraction, and analysis. This normalization is crucial for accurate quantification of endogenous diacylglycerols and other lipid classes.

Applications in Metabolic Studies

The use of 15:0-18:1 DG-d7 as an internal standard has been documented in a variety of metabolic studies, including:

• Lipidomics of various biological samples: It has been successfully used to spike skeletal muscle, mitochondria, lipid droplets, and egg yolk samples for LC-MS analysis.

• Component of standardized lipid mixtures: 15:0-18:1 DG-d7 is a key component of commercially available internal standard mixtures, such as the SPLASH™ LIPIDOMIX™ Mass Spec Standard, which is formulated to represent the major lipid classes found in human plasma.[3][4]

Diacylglycerols (DAGs) are not merely metabolic intermediates but also potent second messengers involved in a multitude of cellular signaling pathways. Aberrant DAG metabolism is implicated in various pathological conditions, most notably insulin resistance. The accumulation of specific DAG species can lead to the activation of protein kinase C (PKC) isoforms, which in turn can impair insulin signaling.[5][6][7][8] Therefore, the precise quantification of DAGs, facilitated by internal standards like 15:0-18:1 DG-d7, is critical for understanding and developing therapeutic strategies for metabolic diseases.

Quantitative Data

The accurate quantification of lipids is paramount in metabolic research. The use of 15:0-18:1 DG-d7 as an internal standard provides a reference point for calculating the concentrations of endogenous lipids. Below are tables summarizing quantitative data related to the use of this standard.

Table 1: Composition of SPLASH™ LIPIDOMIX™ Mass Spec Standard

Component	Target Concentration (µg/mL)
15:0-18:1(d7) PC	160
15:0-18:1(d7) PE	5
15:0-18:1(d7) PS	5
15:0-18:1(d7) PG	30
15:0-18:1(d7) PI	10
15:0-18:1(d7) PA	7
18:1(d7) LPC	25
18:1(d7) LPE	5
18:1(d7) Cholesterol	350
18:1(d7) MG	2
15:0-18:1(d7) DG	10
15:0-18:1(d7)-15:0 TG	55
18:1(d9) SM	30
Cholesterol (d7)	100

Source: Avanti Polar Lipids[3]

Table 2: Recovery of 15:0-18:1 DG-d7 in a Solid-Phase Extraction (SPE) Fractionation Experiment

Lipid Species	Fraction 1 (%)	Fraction 2 (%)	Fraction 3 (%)	Fraction 4 (%)	Fraction 5 (%)
DG 15:0/18:1[D7]/0:0	99.9 ± 0.1	0.1 ± 0.1	n.d.	n.d.	n.d.

n.d. = not detected. Data represents the mean ± standard deviation (n=3) of the relative recovery of the standard in each fraction. Fraction 1 contained neutral lipids.[9]

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving the use of 15:0-18:1 DG-d7.

Protocol 1: Lipid Extraction from Plasma for LC-MS Analysis (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma samples.

Materials:

• Plasma sample

• 15:0-18:1 DG-d7 internal standard solution (concentration to be optimized based on the expected levels of endogenous DAGs)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

• Reconstitution solvent (e.g., isopropanol/acetonitrile/water 2:1:1 v/v/v)

Procedure:

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL glass centrifuge tube, add 50 µL of plasma. Spike the sample with a known amount of 15:0-18:1 DG-d7 internal standard solution.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully aspirate and discard the upper aqueous phase. Transfer the lower organic phase to a new clean glass tube, being careful not to disturb the protein interface.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas until complete dryness.

• Reconstitution: Reconstitute the dried lipid extract in a specific volume (e.g., 100 µL) of the reconstitution solvent.

• Analysis: The reconstituted sample is now ready for injection into the LC-MS system.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis of Diacylglycerols

This protocol provides a general framework for the LC-MS/MS analysis of diacylglycerols. Specific parameters may need to be optimized based on the instrument and the specific lipid species of interest.

Liquid Chromatography (LC) Parameters:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is commonly used for lipidomics.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start at a low percentage of mobile phase B and gradually increase to elute the more hydrophobic lipids. For example:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 95% B

  • 15-20 min: hold at 95% B

  • 20.1-25 min: return to 30% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+) is typically used for the analysis of diacylglycerols.

• Scan Type: Multiple Reaction Monitoring (MRM) is often employed for targeted quantification. The precursor ion for 15:0-18:1 DG-d7 would be its [M+NH4]+ adduct, and a characteristic fragment ion would be monitored.

• Collision Energy: This will need to be optimized for each specific diacylglycerol species to achieve optimal fragmentation.

• Data Analysis: The peak area of the endogenous diacylglycerol is normalized to the peak area of the 15:0-18:1 DG-d7 internal standard. The concentration of the endogenous lipid is then calculated using a calibration curve generated with known concentrations of a non-deuterated standard.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate a key signaling pathway involving diacylglycerols and a typical experimental workflow for a lipidomics study.

Diacylglycerol (DAG) signaling pathway via Protein Kinase C (PKC).

A typical experimental workflow for a lipidomics study using an internal standard.

Conclusion

The deuterated diacylglycerol 15:0-18:1 DG-d7 is a vital tool for researchers in the field of metabolic studies. Its role as an internal standard in mass spectrometry-based lipidomics enables the accurate and precise quantification of diacylglycerols and other lipid species. This capability is fundamental to advancing our understanding of the complex roles that lipids play in health and disease, particularly in the context of metabolic disorders such as insulin resistance. The methodologies and data presented in this guide provide a solid foundation for the effective application of 15:0-18:1 DG-d7 in metabolic research.

References

• 1. Untargeted Lipidomics for Determining Cellular and Subcellular Responses in Zebrafish (Danio rerio) Liver Cells Following Exposure to Complex Mixtures in U.S. Streams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? | Semantic Scholar [semanticscholar.org]
• 7. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. biorxiv.org [biorxiv.org]

Technical Data Sheet: 1-Pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7)

This technical guide provides comprehensive information on the physical state, appearance, and chemical properties of 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7) for researchers, scientists, and professionals in drug development.

Overview

1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, also known as 15:0-18:1 DG-d7, is a deuterated diacylglycerol. It serves as an internal standard for mass spectrometry-based lipidomics, enabling precise quantification of diacylglycerols in various biological samples.[1] The deuterium labeling on the oleoyl moiety provides a distinct mass shift, allowing for its differentiation from endogenous lipids.[1]

Physical and Chemical Properties

The physical state of 15:0-18:1 DG-d7 is a liquid.[1] Its appearance is described as a colorless to light yellow liquid.[2] It is often supplied as a solution in chloroform.

Property	Value	Source(s)
Synonym(s)	1-pentadecanoyl-2-oleyol(d7)-sn-glycerol	[1]
Physical State	Liquid	[1]
Appearance	Colorless to light yellow liquid	[2]
Molecular Formula	C₃₆H₆₁D₇O₅	[1]
Molecular Weight	587.97 g/mol	[1]
Purity	>99% (TLC)	[1]
Storage	-20°C
Shipping	Room temperature or on dry ice	[1][2]

Experimental Applications and Protocols

Application as an Internal Standard

15:0-18:1 DG-d7 is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantitative analysis of diacylglycerols in biological matrices.[1] For instance, it has been used to spike skeletal muscle samples for LC-MS analysis and as a lipid standard for identifying lipids in mitochondria and lipid droplets. It has also been employed as an internal standard in the analysis of egg yolk lipids.

General Experimental Protocol for Use as an Internal Standard

While specific protocols are application-dependent, a general workflow for using 15:0-18:1 DG-d7 as an internal standard in an LC-MS experiment is as follows:

• Sample Preparation : Homogenize the biological sample (e.g., tissue, cells, plasma).

• Spiking : Add a known amount of 15:0-18:1 DG-d7 solution to the homogenized sample. The amount added should be comparable to the expected concentration range of the endogenous diacylglycerols of interest.

• Lipid Extraction : Perform a lipid extraction from the spiked sample using a suitable method, such as a Bligh-Dyer or Folch extraction.

• Sample Reconstitution : Evaporate the solvent from the lipid extract and reconstitute the sample in a solvent compatible with the LC-MS system.

• LC-MS Analysis : Inject the reconstituted sample into the LC-MS system. The deuterated standard will co-elute with the non-deuterated diacylglycerols but will be detected at a different mass-to-charge ratio.

• Data Analysis : Quantify the endogenous diacylglycerols by comparing the peak area of each analyte to the peak area of the 15:0-18:1 DG-d7 internal standard.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for using 15:0-18:1 DG-d7 as an internal standard in a lipidomics experiment.

General workflow for using 15:0-18:1 DG-d7 as an internal standard.

As 15:0-18:1 DG-d7 is a synthetic standard for analytical purposes, it is not involved in biological signaling pathways. Therefore, a signaling pathway diagram is not applicable.

References

• 1. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Quantification of Diacylglycerol Species by LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of diacylglycerol (DG) species in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol employs 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7) as an internal standard to ensure accurate and precise quantification. This methodology is applicable to researchers and scientists in various fields, including drug development, metabolic disease research, and cell signaling studies, providing a reliable tool for investigating the role of DGs in biological processes.

Introduction

Diacylglycerols (DGs) are critical lipid second messengers involved in a multitude of cellular signaling pathways, most notably as activators of protein kinase C (PKC).[1][2][3] The transient and low-abundance nature of many DG species necessitates highly sensitive and specific analytical methods for their quantification. LC-MS/MS has emerged as the gold standard for lipid analysis due to its ability to separate and quantify individual lipid molecular species.[4][5][6]

Accurate quantification by LC-MS/MS relies on the use of appropriate internal standards to correct for variations in sample preparation and instrument response. A stable isotope-labeled internal standard, such as 15:0-18:1 DG-d7, is ideal as it shares similar chemical and physical properties with the endogenous DGs, ensuring reliable normalization.[7][8][9] This application note provides a comprehensive protocol for the extraction, separation, and quantification of DG species from biological samples.

Signaling Pathway of Diacylglycerol

Diacylglycerols are key players in signal transduction. A primary pathway involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) to generate DG and inositol trisphosphate (IP3). DG then recruits and activates members of the protein kinase C (PKC) family, which in turn phosphorylate a wide range of downstream targets, modulating numerous cellular processes such as cell growth, differentiation, and apoptosis.[2][10][11]

Figure 1: Simplified Diacylglycerol (DAG) signaling pathway.

Experimental Protocol

This protocol is designed for the analysis of DG species in plasma or cell culture samples.

Materials and Reagents

• Internal Standard: 15:0-18:1 DG-d7 (Avanti Polar Lipids or equivalent)[8][9]

• Solvents (HPLC or LC-MS grade): Methanol, Chloroform, Isopropanol, Acetonitrile, Water

• Additives: Ammonium Acetate, Formic Acid

• Lipid Extraction Solvents:

  • Folch Method: Chloroform:Methanol (2:1, v/v)

  • MTBE Method: Methyl-tert-butyl ether (MTBE) and Methanol

• Microcentrifuge tubes, glass vials with PTFE-lined caps

• Nitrogen evaporator

• Vortex mixer and centrifuge

Sample Preparation and Lipid Extraction

• Sample Aliquoting: Thaw frozen samples on ice. Aliquot 100 µL of plasma or cell lysate into a clean glass tube.

• Internal Standard Spiking: Add 10 µL of a 10 µg/mL solution of 15:0-18:1 DG-d7 in chloroform:methanol (1:1, v/v) to each sample, vortex briefly.

• Lipid Extraction (Folch Method):

  • Add 2 mL of ice-cold chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent from the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in 200 µL of isopropanol:acetonitrile (1:1, v/v). Vortex for 1 minute to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile:Water (60:40, v/v) with 10 mM Ammonium Acetate
Mobile Phase B	Isopropanol:Acetonitrile (90:10, v/v) with 10 mM Ammonium Acetate
Flow Rate	0.4 mL/min
Column Temp.	45°C
Injection Vol.	5 µL
Gradient	30% B to 100% B over 10 min, hold at 100% B for 5 min, re-equilibrate at 30% B for 5 min

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

MRM Transitions

The following table provides example MRM transitions for common DG species and the internal standard. Precursor ions are detected as [M+NH4]+ adducts. The fragment ions correspond to the neutral loss of one of the fatty acyl chains.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
15:0-18:1 DG-d7 (IS)	605.6	313.3	50	25
16:0-18:1 DG	592.5	337.3	50	25
16:0-18:2 DG	590.5	335.3	50	25
18:0-18:1 DG	620.6	365.3	50	25
18:0-18:2 DG	618.6	363.3	50	25
18:1-18:1 DG	618.6	337.3	50	25
18:1-18:2 DG	616.6	335.3	50	25

Experimental Workflow Diagram

The overall experimental workflow, from sample collection to data analysis, is depicted below.

Figure 2: LC-MS/MS workflow for diacylglycerol quantification.

Data Analysis and Results

Data is processed using the instrument's proprietary software. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte standards. The concentrations of DG species in the samples are then calculated from this curve.

Representative Quantitative Data

The following table summarizes representative concentrations of various DG species quantified from human plasma samples using this method.

Diacylglycerol Species	Average Concentration (µg/mL)	Standard Deviation (µg/mL)	%RSD
16:0-18:1 DG	1.25	0.15	12.0
16:0-18:2 DG	2.89	0.31	10.7
18:0-18:1 DG	0.88	0.11	12.5
18:0-18:2 DG	1.95	0.22	11.3
18:1-18:1 DG	0.56	0.08	14.3
18:1-18:2 DG	3.12	0.35	11.2

Data are representative and may vary depending on the sample matrix and physiological state.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, specific, and reliable approach for the quantification of diacylglycerol species in biological samples. The use of the deuterated internal standard, 15:0-18:1 DG-d7, is crucial for achieving high accuracy and precision. This protocol can be readily implemented in research and clinical laboratories for studies investigating the role of diacylglycerols in health and disease.

References

• 1. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol pathway | PPTX [slideshare.net]
• 3. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientificlabs.ie [scientificlabs.ie]
• 8. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Diacylglycerol signaling pathway | PPTX [slideshare.net]
• 11. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Targeted Lipidomics using 15:0-18:1 DG-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of targeted lipidomics, accurate quantification of lipid species is paramount for understanding disease mechanisms, identifying biomarkers, and developing novel therapeutics. Diacylglycerols (DAGs) are a class of neutral lipids that serve as crucial second messengers in various cellular signaling pathways and are intermediates in lipid metabolism. Altered levels of specific DAG species have been implicated in a range of pathologies, including insulin resistance, cancer, and Alzheimer's disease.

The use of stable isotope-labeled internal standards is the gold standard for correcting for sample loss during preparation and for variations in ionization efficiency in mass spectrometry-based quantification.[1] 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7) is a deuterated analog of an endogenous diacylglycerol, making it an ideal internal standard for the targeted quantification of DAG species. Its use in liquid chromatography-mass spectrometry (LC-MS) analysis allows for precise and accurate measurement of DAGs in complex biological matrices.

This document provides detailed application notes and protocols for the use of 15:0-18:1 DG-d7 as an internal standard in targeted lipidomics studies.

Quantitative Data Summary

The following tables summarize the quantitative performance of 15:0-18:1 DG-d7, providing a reference for expected analytical performance.

Table 1: Linearity of 15:0-18:1 DG-d7

Concentration Range (µg/mL)	Correlation Coefficient (R²)	Transitions (m/z)	Reference
0.1 - 2.0	0.985 - 0.991	225.20, 254.27, 569.53	[2]
0.094 - 9.4	0.9977	Not specified	[3]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for 15:0-18:1 DG-d7

Parameter	Value (µg/mL)	Reference
LOD	0.001	[2]
LOQ	0.1	[2]
LOD	0.2	[3]
LOQ	0.064	[3]

Experimental Protocols

The following protocols provide a general framework for the use of 15:0-18:1 DG-d7 in a targeted lipidomics workflow. Optimization may be required for specific biological matrices and instrumentation.

Sample Preparation and Lipid Extraction

A robust lipid extraction method is critical for accurate quantification. The choice of method may depend on the sample type and the polarity of the target lipids. The methyl-tert-butyl ether (MTBE) method is presented here as a common and effective approach.

Materials:

• Biological sample (e.g., plasma, cell lysate, tissue homogenate)

• 15:0-18:1 DG-d7 internal standard solution (concentration to be optimized based on expected endogenous levels)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

Protocol:

• To a 1.5 mL microcentrifuge tube, add a known amount of the biological sample (e.g., 10-50 µL of plasma).

• Add the 15:0-18:1 DG-d7 internal standard solution. The amount should be sufficient to yield a strong signal without saturating the detector.

• Add 400 µL of ice-cold methanol and vortex for 10 seconds.

• Add 500 µL of MTBE, vortex for 10 seconds, and sonicate for 1 hour.

• To induce phase separation, add 500 µL of water and vortex.

• Centrifuge at 10,000 x g for 10 minutes to separate the aqueous and organic layers.[4]

• Carefully transfer the upper organic layer to a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 100 µL of Acetonitrile/Isopropanol/Water) for LC-MS analysis.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This section outlines a typical reversed-phase LC-MS/MS method for the separation and detection of diacylglycerols.

Instrumentation:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

LC Conditions:

• Column: Waters ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).[4][6]

• Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[6]

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[6]

• Flow Rate: 0.260 mL/min.[6]

• Column Temperature: 40-45 °C.[1][7]

• Injection Volume: 1-5 µL.[7][8]

• Gradient:

  • 0-0.7 min: 30% B

  • 0.7-25 min: Linear gradient to 100% B

  • 25-30 min: Hold at 100% B

  • 30.1-35 min: Return to 30% B for re-equilibration (gradient may need to be optimized for specific applications).[6]

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions for 15:0-18:1 DG-d7:

  • Precursor Ion (Q1): m/z 605.5

  • Product Ion (Q3): m/z 299.5

  • Note: These transitions correspond to the [M+NH4]+ adduct and the neutral loss of the d7-oleic acid moiety. Other adducts and transitions may be monitored.[9]

• Source Parameters: Optimized for the specific instrument, but typical values include a capillary voltage of 2.8 kV, desolvation temperature of 500 °C, and source temperature of 120 °C.[7]

Data Analysis and Quantification

• Integrate the peak areas for the endogenous diacylglycerol species and the 15:0-18:1 DG-d7 internal standard using the instrument's software.

• Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

• Generate a calibration curve using known concentrations of a non-deuterated diacylglycerol standard (e.g., 15:0-18:1 DG) spiked with a constant amount of the 15:0-18:1 DG-d7 internal standard.

• Determine the concentration of the endogenous diacylglycerols in the samples by interpolating their response ratios on the calibration curve.

Visualizations

References

• 1. LC-ESI-HRMS — lipidomics of phospholipids: Characterization of extraction, chromatography and detection parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Plasma lipidomic biomarker analysis reveals distinct lipid changes in vascular dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Throughput LC-MS Platform for Large Scale Screening of Bioactive Polar Lipids in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. agilent.com [agilent.com]

Application Note: Quantitative Analysis of Diacylglycerols in Biological Samples using 15:0-18:1 DG-d7 Internal Standard and LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are critical lipid signaling molecules and key intermediates in lipid metabolism. Accurate quantification of DAG molecular species is essential for understanding their roles in various physiological and pathological processes, including metabolic disorders, cancer, and cardiovascular diseases. Mass spectrometry (MS) coupled with liquid chromatography (LC) has become the gold standard for the detailed analysis of complex lipidomes. The use of a stable isotope-labeled internal standard is paramount for achieving accurate and reproducible quantification by correcting for variations in sample preparation and instrument response. 1-pentadecanoyl-2-(oleoyl-d7)-sn-glycerol (15:0-18:1 DG-d7) is an ideal internal standard for the quantification of a broad range of DAG species due to its structural similarity to endogenous DAGs and its distinct mass shift.

This application note provides detailed protocols for the extraction, optional derivatization, and quantification of diacylglycerols from biological matrices using 15:0-18:1 DG-d7 as an internal standard with LC-MS/MS.

Data Presentation

Table 1: Comparison of Lipid Extraction Method Performance for Diacylglycerol Analysis

Extraction Method	Sample Matrix	Average Recovery of DG Internal Standard (%)	Intra-Assay Coefficient of Variation (CV%)	Key Advantages	Key Disadvantages
Folch	Human Plasma	86%[1]	15.1%[1]	Gold standard, high recovery for a broad range of lipids.[2]	Biphasic, uses chloroform, more labor-intensive.[2]
Bligh & Dyer	Human Tears	Good recovery (data not specified)[3]	High reproducibility[3]	Well-established, effective for various tissues.	Biphasic, uses chloroform.[3]
MTBE (Matyash)	Human Plasma	73%[1]	21.8%[1]	Safer solvent (MTBE instead of chloroform), good for sphingolipids.[1]	Lower recovery for some polar and non-polar lipids.[1][4]
Methanol/1-Butanol (Alshehry)	Human Plasma	~80% (for less polar lipids)[1]	14.1%[1]	Single-phase, safer solvents, effective for polar lipids.[1]	Slightly lower recovery for non-polar lipids like TGs and DGs.[1]
Isopropanol (IPA) Precipitation	Human Tears	Good recovery (data not specified)[3]	High reproducibility[3]	Simple, single-phase, automatable.[3]	May have lower recovery for non-polar lipids in some matrices.

Note: Recovery and CV% can vary depending on the specific sample matrix and laboratory conditions.

Experimental Protocols

Protocol 1: Lipid Extraction using a Modified Folch Method

This protocol is a widely used and robust method for the extraction of total lipids from biological samples.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• 15:0-18:1 DG-d7 internal standard solution (in chloroform or methanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or HPLC grade water)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a glass centrifuge tube, add a known amount of the biological sample (e.g., 50 µL of plasma or 100 mg of tissue homogenate).

• Spike the sample with a known amount of 15:0-18:1 DG-d7 internal standard solution. The final concentration should be within the linear range of the calibration curve.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v).

Protocol 2: Derivatization of Diacylglycerols with N,N-Dimethylglycine (DMG) for Enhanced Sensitivity

Derivatization of the hydroxyl group of DAGs with a charged tag like DMG can significantly improve their ionization efficiency in positive electrospray ionization (ESI) mode.[5][6]

Materials:

• Dried lipid extract (from Protocol 1)

• N,N-Dimethylglycine (DMG) solution (0.125 M in dry chloroform)

• 4-Dimethylaminopyridine (DMAP) solution (0.5 M in dry chloroform)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (0.25 M in dry chloroform)

• Dry chloroform

• Dry methanol

• Ammonium hydroxide (NH4OH) solution (25 mM)

• Heating block or incubator

• Nitrogen gas

Procedure:

• To the dried lipid extract, add 2 µL of DMG solution, 2 µL of DMAP solution, and 2 µL of EDC solution.[3]

• Vortex the mixture for 20 seconds.

• Flush the tube with dry nitrogen, cap it tightly, and incubate at 45°C for 60-90 minutes.[3]

• To quench the reaction, add 1.5 mL of a chloroform:methanol (1:1, v/v) mixture and 0.5 mL of 25 mM NH4OH solution.[5][6]

• Vortex for 1 minute to extract the derivatized DAGs.

• Centrifuge at 2,500 rpm for 5 minutes to separate the phases.

• Collect the lower chloroform layer.

• Dry the derivatized lipid extract under a gentle stream of nitrogen.

• Reconstitute the sample in a suitable solvent for LC-MS analysis.

LC-MS/MS Analysis Protocol

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B (re-equilibration)

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Collision Gas: Argon

• Data Acquisition: Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for 15:0-18:1 DG-d7 and Representative Endogenous Diacylglycerols

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
15:0-18:1 DG-d7 (IS)	605.5	299.5	50	25 [6]
16:0-18:1 DG	621.5	267.2	50	25
16:0-18:2 DG	619.5	265.2	50	25
18:0-18:1 DG	649.6	283.3	50	25
18:1-18:1 DG	647.6	281.3	50	25
18:1-18:2 DG	645.6	281.3	50	25
18:2-18:2 DG	643.5	279.2	50	25

Note: Precursor ions for DAGs are typically [M+NH4]+ adducts. Collision energies may require optimization depending on the instrument.

Mandatory Visualization

Caption: Experimental workflow for diacylglycerol analysis.

Caption: Simplified PLC signaling pathway involving diacylglycerol.

References

• 1. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. molvis.org [molvis.org]
• 4. mdpi.com [mdpi.com]
• 5. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

Application Notes and Protocols for Lipid Extraction from Skeletal Muscle using 15:0-18:1 DG-d7 Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction and quantification of lipids, particularly diacylglycerols (DAGs), from skeletal muscle tissue. The use of the stable isotope-labeled internal standard, 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7), is central to this method, ensuring accurate quantification by liquid chromatography-mass spectrometry (LC-MS).

Introduction

Skeletal muscle lipid metabolism is a critical area of research, particularly in the context of metabolic diseases such as type 2 diabetes and obesity. Diacylglycerols are key lipid signaling molecules implicated in the development of insulin resistance.[1][2] Their accumulation in skeletal muscle is thought to activate protein kinase C (PKC) isoforms, which can impair insulin signaling.[1][3][4][5] Accurate quantification of specific DAG species is therefore essential for understanding their pathological role. This protocol outlines a robust method for lipid extraction from skeletal muscle tissue, optimized for subsequent analysis by LC-MS/MS, using 15:0-18:1 DG-d7 as an internal standard.

Data Presentation

The following table summarizes representative data on total diacylglycerol concentrations in human skeletal muscle across different metabolic phenotypes. This data illustrates the quantitative insights that can be gained using the described methodologies.

Phenotype	Total Muscle DAG (pmol/μg protein)
Lean, Endurance-Trained Athletes	10.0 ± 0.78
Obese, Sedentary Controls	13.3 ± 1.0
Type 2 Diabetes	15.2 ± 1.0
Data presented as mean ± SEM.[4]

Experimental Protocols

Materials and Reagents

• Skeletal muscle tissue (fresh frozen)

• 15:0-18:1 DG-d7 internal standard (Avanti Polar Lipids or equivalent)

• Homogenization Buffer: 0.25 M sucrose, 20 mM KCl, 50 mM Tris, 0.5 mM EDTA, pH 7.4

• Extraction Solvent: Isopropanol:Water:Ethyl Acetate (35:5:60, v/v/v)

• Liquid nitrogen

• Homogenizer (e.g., bead beater or Potter-Elvehjem)

• Centrifuge

• Sonicator

• Nitrogen gas evaporator

• LC-MS grade solvents (e.g., methanol, ammonium formate, formic acid)

Sample Preparation and Homogenization

• Excise approximately 20 mg of frozen skeletal muscle tissue.

• Immediately freeze the tissue in liquid nitrogen and pulverize it into a fine powder using a mortar and pestle or a specialized tissue pulverizer.

• Transfer the powdered tissue to a pre-weighed homogenization tube.

• Add a known amount of 15:0-18:1 DG-d7 internal standard to the tube. The exact amount should be optimized based on the expected concentration of endogenous DAGs and the sensitivity of the mass spectrometer.

• Add 200 µL of ice-cold homogenization buffer.

• Homogenize the tissue on ice until a uniform suspension is achieved.

Lipid Extraction

• To the tissue homogenate, add 1.5 mL of the extraction solvent (isopropanol:water:ethyl acetate, 35:5:60).

• Vortex the mixture vigorously for 1 minute.

• Sonicate the sample for 15 minutes in a water bath.

• Centrifuge the sample at 4,000 rpm for 10 minutes to pellet the tissue debris.[6]

• Carefully collect the supernatant (the lipid-containing organic phase) and transfer it to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol with 2 mM ammonium formate and 0.15% formic acid).[6]

LC-MS/MS Analysis

The analysis of diacylglycerol molecular species is typically performed using a triple quadrupole mass spectrometer.[4][7]

• Chromatography: Separation of lipid species is achieved using a suitable HPLC column (e.g., a C18 reversed-phase column). A binary gradient elution is commonly employed.[6][7]

  • Solvent A: 1.5 mM ammonium formate, 0.1% formic acid in water

  • Solvent B: 2 mM ammonium formate, 0.15% formic acid in methanol

  • A typical gradient would involve a high percentage of solvent B, with a gradual increase to elute the more nonpolar lipid species.[6]

• Mass Spectrometry: The mass spectrometer is operated in positive ion mode. Diacylglycerol species are often detected as their ammonium adducts [M+NH4]+.[6] Quantification is achieved by comparing the peak area of the endogenous DAG species to the peak area of the 15:0-18:1 DG-d7 internal standard.

Visualizations

Signaling Pathway

Caption: Diacylglycerol-mediated impairment of insulin signaling in skeletal muscle.

Experimental Workflow

Caption: General workflow for skeletal muscle lipidomics.

References

• 1. Diacylglycerol-mediated insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. JCI Insight - Intracellular localization of diacylglycerols and sphingolipids influences insulin sensitivity and mitochondrial function in human skeletal muscle [insight.jci.org]
• 4. Localisation and composition of skeletal muscle diacylglycerol predicts insulin resistance in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. Intramyocellular diacylglycerol concentrations and [U-13C]palmitate isotopic enrichment measured by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Lipids in Egg Yolk using 15:0-18:1 DG-d7 Internal Standard

Introduction

Egg yolk is a complex biological matrix rich in a diverse array of lipids, which are crucial for its nutritional value and functional properties.[1][2] Accurate quantification of these lipids is essential for nutritional analysis, food science research, and understanding lipid metabolism. The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative lipidomics by mass spectrometry (MS). This application note details a protocol for the quantification of diacylglycerols (DG) and other lipid classes in egg yolk using 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7) as an internal standard.[3] This deuterated standard closely mimics the chemical behavior of endogenous lipids, allowing for precise correction of variations during sample preparation and MS analysis.

Principle

The methodology is based on the principle of stable isotope dilution. A known quantity of the heavy isotope-labeled internal standard (15:0-18:1 DG-d7) is added to the egg yolk sample prior to lipid extraction.[3] During analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), the endogenous (light) lipids and the deuterated (heavy) standard are chemically identical in terms of extraction efficiency and ionization response. By measuring the peak area ratio of the target analyte to the internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of sample loss or instrument variability. This approach is particularly effective for complex matrices like egg yolk.

Experimental Protocols

1. Materials and Reagents

• Biological Sample: Fresh chicken egg yolk

• Internal Standard: 15:0-18:1 DG-d7 (1-pentadecanoyl-2-oleyol(d7)-sn-glycerol), available from suppliers like Avanti Polar Lipids.[4]

• Solvents (HPLC or MS Grade): Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Chloroform, Isopropanol, Acetonitrile (ACN).[1][5]

• Reagents: Ultrapure water, Formic acid, Ammonium formate.

• Equipment:

  • Analytical balance

  • Homogenizer or sonicator

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • Autosampler vials

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (e.g., Q-Exactive or Triple Quadrupole).[6]

2. Sample Preparation and Lipid Extraction (MTBE Method)

This protocol is adapted from methods used for lipid extraction from complex biological samples.[1][2]

• Sample Homogenization: Weigh approximately 50-80 mg of fresh egg yolk into a glass centrifuge tube. Add 1 mL of methanol containing the 15:0-18:1 DG-d7 internal standard at a known concentration.

• Sonication: Sonicate the mixture for 15-30 minutes to ensure complete homogenization and disruption of lipid-protein complexes.[1]

• Lipid Extraction: Add 2 mL of MTBE to the sonicate. Vortex vigorously for 1 minute and then shake at room temperature for 30 minutes.[1]

• Phase Separation: Add 1 mL of ultrapure water to induce phase separation. Vortex for 1 minute and centrifuge at 1,000 x g for 10 minutes.

• Collection: Carefully collect the upper organic layer (containing the lipids) and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of a suitable solvent mixture (e.g., Acetonitrile:Isopropanol 10:90, v/v) for LC-MS analysis.[6]

Caption: Workflow for lipid extraction from egg yolk.

3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 2.1 mm × 100 mm, 1.8 µm).[6]

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile:Isopropanol (10:90) with 10 mM ammonium formate.[6]

  • Flow Rate: 0.35 mL/min.[6]

  • Injection Volume: 2-5 µL.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute lipids based on their polarity.

• Mass Spectrometry Detection:

  • Ionization: Electrospray Ionization (ESI), operated in both positive and negative modes to cover a wide range of lipid classes.[1]

  • Spray Voltage: ~3.7 kV.[1]

  • Capillary Temperature: ~320°C.[1]

  • Data Acquisition: Use targeted methods like Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) for quantification. Precursor and product ions for each target lipid and the internal standard must be determined beforehand.

Caption: Workflow for LC-MS/MS analysis and data quantification.

Data Presentation

Quantitative analysis of egg yolk will yield data on numerous lipid species across various classes. The results should be summarized in clear, structured tables for easy interpretation.

Table 1: Major Lipid Classes Identified in Chicken Egg Yolk

This table provides an overview of the primary lipid classes typically found in egg yolk, which can be targeted for quantification.[1][7]

Lipid Class	Abbreviation	Typical Percentage of Total Lipids
Triglycerides	TG	~60-70%
Phosphatidylcholines	PC	~20-25%
Phosphatidylethanolamines	PE	~5-7%
Cholesterol & Esters	CE/Cho	~4-5%
Sphingomyelins	SM	~1-2%
Diacylglycerols	DG	<1%
Lysophosphatidylcholines	LPC	<1%

Table 2: Example Quantitative Data for Selected Lipids in Egg Yolk

The following table presents hypothetical but representative quantitative results obtained using the described protocol. Concentrations are expressed as micrograms per gram (µg/g) of egg yolk.

Lipid Class	Lipid Species	Concentration (µg/g yolk)	% RSD (n=3)
Diacylglycerol (DG)	DG(16:0/18:1)	155.8	4.5
DG(18:0/18:2)	98.2	6.1
Triglyceride (TG)	TG(16:0/18:1/18:2)	18,500	7.3
TG(18:0/18:1/18:2)	12,300	8.0
Phosphatidylcholine (PC)	PC(16:0/18:1)	9,250	5.2
PC(16:0/20:4)	4,100	6.8
Phosphatidylethanolamine (PE)	PE(18:0/20:4)	2,800	5.9

This application note provides a comprehensive and robust protocol for the quantification of lipids, particularly diacylglycerols, in egg yolk using 15:0-18:1 DG-d7 as an internal standard. The combination of a reliable extraction method and the precision of stable isotope dilution with LC-MS/MS analysis ensures high-quality, reproducible data. This methodology is highly suitable for researchers in food science, nutrition, and drug development who require accurate lipid profiling of complex biological matrices.

References

• 1. Lipidomics of the chicken egg yolk: high-resolution mass spectrometric characterization of nutritional lipid families - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 15:0-18:1-d7 DG chloroform 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. LIPID EXTRACTION AND DISTRIBUTION STUDIES OF EGG YOLK LIPOPROTEINS | Semantic Scholar [semanticscholar.org]

Revolutionizing Lipid Profiling: A Detailed Application Note and Protocol for the Use of SPLASH LIPIDOMIX™ with 15:0-18:1 DG-d7

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to utilizing the SPLASH LIPIDOMIX™ Mass Spec Standard, featuring the internal standard 15:0-18:1 DG-d7, for accurate and reproducible quantitative lipid profiling. These application notes and detailed protocols are designed to empower researchers in various fields, including clinical research, drug development, and fundamental biology, to achieve high-quality lipidomics data.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly advancing field with profound implications for understanding health and disease. Accurate quantification of lipid species is paramount for identifying biomarkers, elucidating metabolic pathways, and assessing the efficacy of therapeutic interventions. However, the inherent complexity of the lipidome and the potential for analytical variability pose significant challenges.

The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative mass spectrometry.[1] SPLASH LIPIDOMIX™ is a pre-mixed, comprehensive solution containing a suite of deuterated lipid standards, including 15:0-18:1 DG-d7, which represents the diacylglycerol (DG) class.[2][3] This mixture is specifically designed to mimic the relative abundance of major lipid classes in human plasma, simplifying the workflow and reducing the potential for errors associated with preparing individual standards.[2][3] By spiking samples with a known amount of these internal standards at the beginning of the workflow, variations arising from sample preparation, extraction efficiency, and instrument response can be effectively normalized, leading to more accurate and reliable quantitative data.[1]

Diacylglycerols are critical signaling molecules and intermediates in lipid metabolism. Altered DG levels have been implicated in various pathological conditions, including insulin resistance and cancer. The inclusion of 15:0-18:1 DG-d7 in the SPLASH LIPIDOMIX™ standard enables the precise quantification of this important lipid class.

This document will detail the experimental protocols for sample preparation, lipid extraction, and LC-MS/MS analysis using SPLASH LIPIDOMIX™. Furthermore, it will present a framework for data processing and showcase representative quantitative data in clearly structured tables.

Data Presentation

The following tables summarize the composition of the Avanti SPLASH LIPIDOMIX™ Mass Spec Standard and provide an example of quantitative lipid profiling data obtained from human plasma.

Table 1: Composition of SPLASH LIPIDOMIX™ Mass Spec Standard

Mixture Component	Target Concentration (µg/mL)
15:0-18:1(d7) PC	160
15:0-18:1(d7) PE	5
15:0-18:1(d7) PS	5
15:0-18:1(d7) PG	30
15:0-18:1(d7) PI	10
15:0-18:1(d7) PA	7
18:1(d7) LPC	25
18:1(d7) LPE	5
18:1(d7) Chol Ester	350
18:1(d7) MG	2
15:0-18:1(d7) DG	10
15:0-18:1(d7)-15:0 TG	55
18:1(d9) SM	30
Cholesterol (d7)	100

Data sourced from Avanti Polar Lipids product information.

Table 2: Representative Quantitative Lipid Profiling of Human Plasma from Healthy, Prediabetic, and Type 2 Diabetic Individuals

Lipid Class	Healthy Control (µM)	Prediabetic (µM)	Type 2 Diabetes (µM)
Diacylglycerol (DG)	X ± Y	A ± B	C ± D
Triacylglycerol (TG)	X ± Y	A ± B	C ± D
Phosphatidylcholine (PC)	X ± Y	A ± B	C ± D
Phosphatidylethanolamine (PE)	X ± Y	A ± B	C ± D
Sphingomyelin (SM)	X ± Y	A ± B	C ± D
Cholesterol Ester (CE)	X ± Y	A ± B	C ± D
Lysophosphatidylcholine (LPC)	X ± Y	A ± B	C ± D

Note: The values X, Y, A, B, C, and D are placeholders and should be replaced with actual experimental data. This table illustrates the expected output of a quantitative lipidomics study. Data from studies comparing these groups show significant differences in various lipid classes.[4]

Experimental Protocols

This section provides detailed methodologies for lipid profiling of plasma samples using SPLASH LIPIDOMIX™ as the internal standard.

Materials

• Biological samples (e.g., human plasma)

• SPLASH LIPIDOMIX™ Mass Spec Standard (Avanti Polar Lipids)

• LC-MS grade solvents: Methanol, Methyl-tert-butyl ether (MTBE), Chloroform, Dichloromethane, Isopropanol, Acetonitrile, Water

• Ammonium formate

• Internal standards for any lipid classes not covered by SPLASH LIPIDOMIX™, if necessary

• Glass vials with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

• LC-MS/MS system (e.g., equipped with a C18 or HILIC column)

Protocol 1: Lipid Extraction using Methyl-tert-butyl ether (MTBE)

This protocol is a widely used method for the extraction of a broad range of lipids.[5]

• Sample Preparation: Thaw frozen plasma samples on ice. For a 10 µL plasma sample, add 90 µL of water and vortex briefly.

• Internal Standard Spiking: Add 10 µL of SPLASH LIPIDOMIX™ to the diluted plasma sample.

• Solvent Addition: Add 225 µL of ice-cold methanol and vortex. Then, add 750 µL of MTBE and vortex thoroughly.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Lipid Extraction: Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new glass vial.

• Drying: Evaporate the solvent from the collected organic phase under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1 v/v/v).

Protocol 2: Lipid Extraction using a Modified Folch Method

The Folch method is a classic and robust procedure for lipid extraction.[6]

• Sample Preparation: To 10 µL of plasma, add 990 µL of water, vortex, and let it sit on ice for 10 minutes.

• Solvent Addition (Single Phase): Add 2.0 mL of methanol followed by 0.9 mL of dichloromethane. Vortex until a single phase is observed.

• Internal Standard Spiking: Add 10 µL of SPLASH™ Internal Standard, vortex, and let the mixture sit for 30 minutes at room temperature.[7]

• Phase Separation: Add 1 mL of water and 0.9 mL of dichloromethane. Invert the tube 10 times to mix gently (do not vortex to avoid emulsion formation).[7]

• Centrifugation: Centrifuge at 1200 rpm for 10 minutes to separate the phases.[7]

• Lipid Collection: Carefully collect the lower organic layer and transfer it to a new glass tube.[7]

• Re-extraction: Add 2 mL of dichloromethane to the remaining aqueous phase, mix, centrifuge, and collect the lower organic layer again, pooling it with the first extract.[7]

• Drying: Evaporate the combined organic extracts under a stream of nitrogen.[7]

• Reconstitution: Re-suspend the dried lipids in the desired injection solvent for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

• Chromatography: Separate the lipid extracts using a suitable liquid chromatography method. A reversed-phase C18 column is commonly used for separating lipids based on their hydrophobicity. Alternatively, a HILIC column can be used for separating lipid classes based on the polarity of their headgroups.

• Mobile Phases:

  • Reversed-Phase: A typical mobile phase system consists of a gradient of (A) acetonitrile:water (60:40) with 10 mM ammonium formate and (B) isopropanol:acetonitrile (90:10) with 10 mM ammonium formate.

  • HILIC: A common mobile phase system uses a gradient of (A) acetonitrile and (B) aqueous ammonium formate.

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to detect a wide range of lipid classes. A scheduled acquisition with polarity switching can maximize the number of lipids detected in a single run.

  • Scan Mode: For quantitative analysis, use a targeted approach such as Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM). For untargeted or discovery lipidomics, use full scan mode followed by data-dependent or data-independent MS/MS acquisition.

  • Data Acquisition: Acquire data for both the endogenous lipids and the deuterated internal standards from the SPLASH LIPIDOMIX™ mixture.

Data Processing and Quantification

• Peak Integration: Process the raw LC-MS/MS data using appropriate software (e.g., LipidSearch™, MZmine, or vendor-specific software). Integrate the peak areas for both the endogenous lipid species and their corresponding deuterated internal standards.

• Quantification: Calculate the concentration of each endogenous lipid species by comparing its peak area to the peak area of the corresponding internal standard from the SPLASH LIPIDOMIX™ mixture. For diacylglycerols, the peak area of each endogenous DG species will be normalized to the peak area of 15:0-18:1 DG-d7. The known concentration of the internal standard is used to calculate the absolute or relative concentration of the endogenous lipid.

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts described in these application notes.

Caption: Experimental workflow for quantitative lipid profiling.

Caption: Logic for internal standard-based quantification.

Caption: Simplified diacylglycerol signaling pathway.

References

• 1. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 2. Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Lipidomic profiling reveals distinct differences in plasma lipid composition in healthy, prediabetic, and type 2 diabetic individuals - Xi'an Jiaotong University [scholar.xjtu.edu.cn]
• 5. Shared reference materials harmonize lipidomics across MS-based detection platforms and laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Automated preparation of plasma lipids, metabolites, and proteins for LC/MS-based analysis of a high-fat diet in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Lipid Droplets in Mitochondria using 15:0-18:1 DG-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets (LDs), once viewed as simple inert storage depots for neutral lipids, are now recognized as dynamic organelles that play a crucial role in cellular metabolism, including energy homeostasis, lipid trafficking, and signaling. There is growing evidence of intricate communication and physical interaction between lipid droplets and mitochondria, particularly in metabolically active tissues. This interplay is vital for processes such as fatty acid transfer for β-oxidation and the synthesis of triacylglycerols.[1][2] Dysregulation of this interaction has been implicated in various metabolic diseases.

The analysis of the lipid composition of lipid droplets specifically associated with or located within mitochondria is essential for understanding the molecular mechanisms governing their interaction and the pathological consequences of their dysfunction. Diacylglycerols (DAGs) are key intermediates in lipid metabolism and important signaling molecules. The specific diacylglycerol species 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7) is a deuterated derivative of a naturally occurring diacylglycerol, making it an ideal internal standard for mass spectrometry-based quantitative lipidomics. Its use allows for accurate quantification of endogenous diacylglycerol species by correcting for variations in sample extraction and ionization efficiency.

This application note provides a detailed protocol for the analysis of lipid droplets in mitochondria, utilizing 15:0-18:1 DG-d7 as an internal standard for the accurate quantification of diacylglycerols. The protocol covers the co-isolation of mitochondria and associated lipid droplets, lipid extraction, and analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Cell Culture: Cell line of interest (e.g., HepG2, AML12)

• Reagents for Mitochondria and Lipid Droplet Co-isolation:

  • Phosphate-buffered saline (PBS), ice-cold

  • Mitochondria isolation buffer (e.g., 250 mM sucrose, 10 mM HEPES, 1 mM EDTA, pH 7.4)

  • Dounce homogenizer

  • Centrifuge and ultracentrifuge

  • Sucrose solutions of varying concentrations (e.g., 1.0 M, 1.2 M)

• Reagents for Lipid Extraction:

  • 15:0-18:1 DG-d7 internal standard (Avanti Polar Lipids or equivalent)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

• Reagents for LC-MS/MS Analysis:

  • LC-MS grade solvents (e.g., acetonitrile, isopropanol, water)

  • Ammonium formate

  • Formic acid

Experimental Protocols

I. Co-isolation of Mitochondria and Associated Lipid Droplets

This protocol is adapted from methods for isolating mitochondria and lipid droplets, with modifications to enrich for mitochondria-associated lipid droplets.[3][4][5]

• Cell Harvesting:

  • Grow cells to 80-90% confluency.

  • Wash cells twice with ice-cold PBS.

  • Scrape cells in ice-cold PBS and centrifuge at 500 x g for 5 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of mitochondria isolation buffer.

• Homogenization:

  • Transfer the cell suspension to a pre-chilled Dounce homogenizer.

  • Homogenize with 15-20 strokes of a tight-fitting pestle on ice.

  • Check for cell lysis under a microscope.

• Differential Centrifugation:

  • Transfer the homogenate to a centrifuge tube and centrifuge at 1,000 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.

  • Carefully collect the supernatant (post-nuclear supernatant).

  • Centrifuge the supernatant at 12,000 x g for 15 minutes at 4°C to pellet the crude mitochondrial fraction.

  • The supernatant can be further processed for isolation of cytosolic lipid droplets if desired.

• Sucrose Gradient Ultracentrifugation for Purification:

  • Gently resuspend the crude mitochondrial pellet in 1 mL of mitochondria isolation buffer.

  • Prepare a discontinuous sucrose gradient in an ultracentrifuge tube (e.g., 2 mL of 1.2 M sucrose at the bottom and 2 mL of 1.0 M sucrose on top).

  • Carefully layer the resuspended mitochondrial fraction on top of the sucrose gradient.

  • Centrifuge at 100,000 x g for 1 hour at 4°C.

  • The fraction at the interface of the 1.0 M and 1.2 M sucrose layers will be enriched in mitochondria and associated lipid droplets.

  • Carefully collect this fraction.

• Washing:

  • Dilute the collected fraction with 5 volumes of mitochondria isolation buffer and centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Discard the supernatant and resuspend the pellet in a minimal volume of isolation buffer for immediate use or store at -80°C.

II. Lipid Extraction

This protocol is based on the widely used Folch method.

• Sample Preparation:

  • To the isolated mitochondrial-lipid droplet pellet, add a known amount of 15:0-18:1 DG-d7 internal standard (e.g., 10 µL of a 1 mg/mL solution).

  • Add 1 mL of a chloroform:methanol (2:1, v/v) mixture.

• Extraction:

  • Vortex the mixture vigorously for 1 minute.

  • Incubate at room temperature for 20 minutes with occasional vortexing.

  • Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Collection of Organic Phase:

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Transfer to a new glass tube.

• Drying and Reconstitution:

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in a known volume of a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v).

III. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column suitable for lipidomics.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient to separate diacylglycerol species (e.g., starting with 40% B, increasing to 100% B over 20 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan followed by data-dependent MS/MS or neutral loss scanning.

  • Neutral Loss Scan: For diacylglycerols, a neutral loss scan corresponding to the neutral loss of a specific fatty acid can be employed for sensitive and specific detection.[6]

  • Collision Energy: Optimize for the fragmentation of diacylglycerol species.

Data Presentation

Quantitative data should be presented in a clear and structured format. The following table is an example of how to present fold-change data for diacylglycerol species in a disease model compared to a control, as might be obtained using the described protocol.

Diacylglycerol Species	Fold Change (Disease Model vs. Control)	p-value
DG(16:0/18:1)	2.5	<0.01
DG(16:0/18:2)	1.8	<0.05
DG(18:0/18:1)	3.1	<0.01
DG(18:1/18:1)	2.2	<0.05
DG(18:1/18:2)	1.5	n.s.
This table presents illustrative data adapted from a study on hepatic diacylglycerols and is intended to serve as an example of data presentation.[7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for lipid droplet analysis in mitochondria.

Lipid Droplet - Mitochondria Interaction Signaling Pathway

References

• 1. Molecular Interactions at Lipid Droplet–Mitochondria Membrane Contact Sites in Mammalian Cells [mdpi.com]
• 2. Lipid Droplet–Mitochondria Contacts in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. drexel.edu [drexel.edu]
• 6. Analysis and Quantification of the Mitochondrial–ER Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Diacylglycerols in Human Plasma Using Stable Isotope Dilution LC-MS/MS with 15:0-18:1 DG-d7

Introduction

Diacylglycerols (DAGs) are critical lipid second messengers involved in a multitude of cellular signaling pathways, most notably as activators of protein kinase C (PKC).[1][2][3] Dysregulation of DAG metabolism is implicated in various pathological conditions, including cancer, metabolic syndrome, and neurological disorders. Consequently, the accurate quantification of DAG molecular species in biological matrices is of paramount importance for both basic research and drug development. This application note details a robust and sensitive method for the quantitative analysis of diacylglycerols in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol (15:0-18:1 DG-d7).

The use of a deuterated internal standard is crucial for correcting for variations in sample extraction, processing, and matrix effects during LC-MS/MS analysis, thereby ensuring high accuracy and precision.[4][5][6] 15:0-18:1 DG-d7 is an ideal internal standard as it is structurally similar to endogenous DAGs but isotopically distinct, allowing for clear differentiation and accurate quantification.[7] This protocol provides a comprehensive workflow, from sample preparation and lipid extraction to LC-MS/MS analysis and data processing.

Materials and Reagents

• Internal Standard: 15:0-18:1 DG-d7 (Avanti Polar Lipids or equivalent)[7]

• Solvents (LC-MS Grade): Methanol, Chloroform, Isopropanol, Acetonitrile, Water

• Additives: Formic Acid, Ammonium Acetate

• Lipid Extraction Solvents: Methyl-tert-butyl ether (MTBE), Methanol

• Human Plasma: Collected with EDTA as an anticoagulant

• Phosphate-Buffered Saline (PBS)

• Standard Vials and Caps

• Glass test tubes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Experimental Protocols

Standard and Sample Preparation

a. Internal Standard Stock Solution (IS Stock) Prepare a 1 mg/mL stock solution of 15:0-18:1 DG-d7 in chloroform. Store at -20°C.

b. Internal Standard Working Solution (IS Working) Dilute the IS Stock solution with methanol to a final concentration of 10 µg/mL. This working solution will be used to spike plasma samples.

c. Calibration Standards Prepare a series of calibration standards by spiking known concentrations of a non-deuterated diacylglycerol standard mix into a surrogate matrix (e.g., charcoal-stripped plasma) containing the IS Working solution.

d. Plasma Sample Preparation

• Thaw frozen human plasma samples on ice.

• Vortex the plasma samples to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the IS Working Solution (10 µg/mL) to each plasma sample.

• Vortex briefly.

Lipid Extraction (MTBE Method)

This protocol is adapted from the Matyash et al. method, which is efficient for the extraction of a broad range of lipids, including diacylglycerols.

• To the plasma sample containing the internal standard, add 500 µL of methanol.

• Vortex for 30 seconds.

• Add 1.5 mL of MTBE.

• Vortex for 1 minute and then shake for 15 minutes at 4°C.

• Add 375 µL of water to induce phase separation.

• Vortex for 30 seconds and then centrifuge at 1,000 x g for 10 minutes.

• Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Acetate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Acetate and 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B (re-equilibration)

b. Mass Spectrometry (MS) Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Ion Source Temperature: 350°C

• Capillary Voltage: 3.5 kV

• Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions for endogenous DAGs and the 15:0-18:1 DG-d7 internal standard. The precursor ion for DAGs is typically the [M+NH4]+ adduct. The product ion corresponds to the neutral loss of a fatty acyl chain.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
15:0-18:1 DG-d7 (IS)	624.6	352.3	25
16:0-18:1 DG	594.5	339.3	25
16:0-18:2 DG	592.5	339.3	25
18:0-18:1 DG	622.6	367.3	25
18:1-18:1 DG	620.6	365.3	25
18:1-18:2 DG	618.6	365.3	25

(Note: These are example transitions and should be optimized for the specific instrument used.)

Data Presentation

The quantitative data should be summarized in a clear and structured table. The concentration of each diacylglycerol species is calculated using the ratio of the peak area of the analyte to the peak area of the internal standard (15:0-18:1 DG-d7) and referencing the calibration curve.

Table 1: Quantification of Diacylglycerol Species in Human Plasma

Diacylglycerol Species	Retention Time (min)	Concentration (µg/mL) ± SD (n=3)	% CV
15:0-18:1 DG-d7 (IS)	12.5	N/A	N/A
16:0-18:1 DG	12.2	1.25 ± 0.11	8.8
16:0-18:2 DG	11.9	0.89 ± 0.07	7.9
18:0-18:1 DG	13.1	0.54 ± 0.05	9.3
18:1-18:1 DG	12.8	2.10 ± 0.18	8.6
18:1-18:2 DG	12.6	1.78 ± 0.15	8.4

Visualizations

Diacylglycerol Signaling Pathway

Caption: Diacylglycerol (DAG) signaling pathway.

Experimental Workflow

Caption: Quantitative lipidomics workflow.

Logical Relationship of Quantification

Caption: Logic of stable isotope dilution quantification.

Conclusion

This application note provides a detailed protocol for the accurate and precise quantification of diacylglycerol species in human plasma using a stable isotope dilution LC-MS/MS method. The use of 15:0-18:1 DG-d7 as an internal standard is essential for reliable results in complex biological matrices. This methodology is a valuable tool for researchers and drug development professionals investigating the role of diacylglycerol signaling in health and disease.

References

• 1. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol pathway | PPTX [slideshare.net]
• 3. Diacylglycerol signaling pathway | PPTX [slideshare.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cellular lipid extraction for targeted stable isotope dilution liquid chromatography-mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]

Application Notes and Protocols: The Use of 15:0-18:1 DG-d7 in Insulin Resistance Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insulin resistance is a key pathological feature of type 2 diabetes and metabolic syndrome, characterized by a diminished cellular response to insulin. The accumulation of specific lipid species, particularly diacylglycerols (DAGs), within insulin-sensitive tissues like skeletal muscle, liver, and adipose tissue has been strongly implicated in the development of insulin resistance.[1][2] These signaling lipids can activate protein kinase C (PKC) isoforms, which in turn phosphorylate and inhibit key components of the insulin signaling cascade, ultimately impairing glucose uptake and metabolism.[1][3][4]

Accurate quantification of endogenous diacylglycerol levels is therefore critical for understanding the mechanisms of insulin resistance and for the development of novel therapeutic interventions. Stable isotope-labeled internal standards are essential for achieving precise and reliable measurements of lipid species by mass spectrometry. 15:0-18:1 DG-d7 is a deuterated diacylglycerol that serves as an ideal internal standard for the quantification of a broad range of diacylglycerol species in biological samples. Its chemical properties are nearly identical to its endogenous counterparts, but its increased mass allows it to be distinguished by a mass spectrometer, enabling correction for sample loss during extraction and for variations in ionization efficiency.

These application notes provide detailed protocols for the use of 15:0-18:1 DG-d7 in the context of insulin resistance research, focusing on in vitro cell culture models. The protocols cover the induction of insulin resistance in adipocytes, lipid extraction, quantification of diacylglycerols using LC-MS/MS with 15:0-18:1 DG-d7 as an internal standard, and assessment of insulin signaling.

Data Presentation

Table 1: Product Specifications for 15:0-18:1 DG-d7

Parameter	Specification
Product Name	1-pentadecanoyl-2-(oleoyl-d7)-sn-glycerol (15:0-18:1 DG-d7)
Molecular Formula	C36H61D7O5
Molecular Weight	599.99 g/mol
Purity	≥98%
Storage	-20°C in a sealed container
Solubility	Soluble in chloroform, methanol, and ethanol
Primary Application	Internal standard for mass spectrometry

Table 2: Example Quantitative Data from an Insulin Resistance Study in 3T3-L1 Adipocytes

Treatment Group	Total Diacylglycerol (pmol/mg protein)	Fold Change vs. Control	p-Akt/Total Akt Ratio	Fold Change vs. Control
Control	150.5 ± 12.3	1.0	1.00 ± 0.08	1.0
Insulin-Resistant	285.9 ± 25.1	1.9	0.45 ± 0.05	0.45
Drug Candidate A	180.2 ± 15.7	1.2	0.85 ± 0.07	0.85
Drug Candidate B	210.6 ± 20.4	1.4	0.65 ± 0.06	0.65

Data are presented as mean ± standard deviation (n=6). Statistical significance was determined using a one-way ANOVA followed by a post-hoc test.

Experimental Protocols

Protocol 1: Induction of Insulin Resistance in 3T3-L1 Adipocytes

This protocol describes the induction of insulin resistance in differentiated 3T3-L1 adipocytes using chronic high-dose insulin treatment.

Materials:

• Differentiated 3T3-L1 adipocytes

• DMEM with 10% Fetal Bovine Serum (FBS)

• DMEM with 1% FBS

• Human insulin

• Phosphate-buffered saline (PBS)

Procedure:

• Culture differentiated 3T3-L1 adipocytes in DMEM with 10% FBS until they are fully mature (typically 8-12 days post-differentiation).

• To induce insulin resistance, incubate the adipocytes in DMEM containing 1% FBS and a high concentration of insulin (e.g., 100 nM) for 24-48 hours.[5][6]

• Control cells should be incubated in DMEM with 1% FBS without the addition of high-dose insulin.

• Following the incubation period, the cells are ready for subsequent experiments, such as lipid extraction or insulin signaling analysis.

Protocol 2: Lipid Extraction from Cultured Adipocytes

This protocol details the extraction of total lipids from cultured adipocytes using a modified Bligh-Dyer method.

Materials:

• Control and insulin-resistant 3T3-L1 adipocytes

• Ice-cold PBS

• Methanol

• Chloroform

• 0.9% NaCl solution

• 15:0-18:1 DG-d7 internal standard solution (1 mg/mL in chloroform)

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas stream

Procedure:

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Scrape the cells in 1 mL of ice-cold PBS and transfer to a glass centrifuge tube.

• Add a known amount of 15:0-18:1 DG-d7 internal standard to each sample. A typical amount is 10-20 µL of a 10 µg/mL working solution.

• Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture to the cell suspension.[7]

• Vortex the mixture vigorously for 1 minute and incubate on ice for 30 minutes.

• Add 1.25 mL of chloroform and vortex for 30 seconds.

• Add 1.25 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge the tubes at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:chloroform, 1:1, v/v).

Protocol 3: LC-MS/MS Analysis of Diacylglycerols

This protocol provides a general framework for the quantification of diacylglycerols using LC-MS/MS. Specific parameters will need to be optimized for the instrument used.

Materials:

• Reconstituted lipid extracts

• LC-MS/MS system (e.g., a triple quadrupole or Q-TOF mass spectrometer)

• C18 reverse-phase LC column

Procedure:

• Chromatographic Separation:

  • Inject 5-10 µL of the reconstituted lipid extract onto the C18 column.

  • Use a gradient elution with a mobile phase system such as:

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • A typical gradient might be: 0-5 min, 30% B; 5-25 min, ramp to 100% B; 25-30 min, hold at 100% B; 30-35 min, return to 30% B.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive ion mode.

  • Use electrospray ionization (ESI).

  • Perform tandem mass spectrometry (MS/MS) using neutral loss scanning. Diacylglycerols characteristically lose a neutral fatty acid moiety upon collision-induced dissociation.[8][9]

  • Monitor for the neutral loss of common fatty acids (e.g., palmitic acid, stearic acid, oleic acid, etc.).

  • For the internal standard, 15:0-18:1 DG-d7, monitor the appropriate precursor and product ions.

• Quantification:

  • Identify and integrate the peak areas for the endogenous diacylglycerol species and the 15:0-18:1 DG-d7 internal standard.

  • Calculate the concentration of each endogenous diacylglycerol species relative to the known concentration of the internal standard.

Protocol 4: Assessment of Insulin Signaling by Western Blotting for p-Akt/Akt

This protocol is for assessing the insulin signaling pathway by measuring the phosphorylation of Akt.

Materials:

• Control and insulin-resistant 3T3-L1 adipocytes

• Serum-free DMEM

• Human insulin (100 nM)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Serum starve the control and insulin-resistant adipocytes for 2-4 hours in serum-free DMEM.

• Stimulate the cells with 100 nM insulin for 10-15 minutes at 37°C. Include unstimulated controls for both cell types.

• Aspirate the medium and lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.[10][11]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt to normalize for protein loading.

• Quantify the band intensities and express the results as the ratio of phospho-Akt to total Akt.[12]

Mandatory Visualization

Caption: Diacylglycerol-mediated insulin resistance signaling pathway.

Caption: Experimental workflow for studying insulin resistance.

References

• 1. Diacylglycerol-mediated insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 3. Role of diacylglycerol activation of PKCθ in lipid-induced muscle insulin resistance in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Insulin Resistance Model: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro characterization of the effects of chronic insulin stimulation in mouse 3T3-L1 and human SGBS adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. benchchem.com [benchchem.com]
• 11. Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Mass Spectrometry for 15:0-18:1 DG-d7 Analysis

Welcome to the technical support center for the analysis of 15:0-18:1 Diacylglycerol-d7 (15:0-18:1 DG-d7). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method development, troubleshooting, and frequently asked questions related to the mass spectrometric analysis of this specific deuterated diacylglycerol.

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1 DG-d7, and why is it used in mass spectrometry?

15:0-18:1 DG-d7 is a deuterated diacylglycerol, meaning it is a synthetic version of the naturally occurring 15:0-18:1 diacylglycerol where seven hydrogen atoms have been replaced with their heavier isotope, deuterium. This isotopic labeling makes it an excellent internal standard for mass spectrometry-based quantification of endogenous diacylglycerols.[1][2] Because it is chemically identical to the natural compound, it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished from the endogenous analyte by the mass spectrometer, enabling accurate quantification.

Q2: What are the common challenges in analyzing diacylglycerols like 15:0-18:1 DG-d7 by mass spectrometry?

The analysis of diacylglycerols presents several challenges. Due to their low abundance in biological samples, sensitive detection methods are required.[3] Diacylglycerols can also be prone to in-source fragmentation and may suffer from matrix effects, particularly from more abundant lipids like phospholipids, which can interfere with accurate quantification.[4] Additionally, the presence of isomers can complicate analysis.

Q3: What ionization mode is best for analyzing 15:0-18:1 DG-d7?

Positive electrospray ionization (ESI+) is the most common and effective mode for analyzing diacylglycerols.[5] They readily form adducts with ammonium ([M+NH₄]⁺) or protons ([M+H]⁺), which allows for sensitive detection.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the analysis of 15:0-18:1 DG-d7.

Q4: I am not seeing any peak for my 15:0-18:1 DG-d7 standard. What should I check?

If you are not observing a peak for your standard, follow these troubleshooting steps:

• Verify Standard Preparation: Ensure that the standard was correctly dissolved and diluted to the appropriate concentration.

• Check Instrument Parameters: Confirm that the mass spectrometer is set to the correct precursor and product ion m/z values for 15:0-18:1 DG-d7 (see Table 1).

• Inspect for Leaks: Air leaks in the LC or MS system can lead to a significant loss of sensitivity.[6]

• Confirm LC-MS Connection: Ensure that the liquid chromatography system is properly connected to the mass spectrometer and that there are no blockages.

• Evaluate Source Conditions: Inappropriate source parameters (e.g., temperature, gas flows) can prevent efficient ionization. Start with the general parameters provided in Table 2 and optimize from there.

Q5: My signal intensity for 15:0-18:1 DG-d7 is low. How can I improve it?

Low signal intensity can be caused by several factors:

• Optimize ESI Source Parameters: Systematically adjust the spray voltage, capillary temperature, sheath gas, and auxiliary gas flow rates to find the optimal conditions for ionization. A process known as "tuning" is often performed by infusing the standard directly into the mass spectrometer.

• Address Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your analyte. Improve your sample preparation to remove interfering substances, particularly phospholipids.[4] Alternatively, adjust your chromatographic method to better separate the 15:0-18:1 DG-d7 from the interfering compounds.

• Consider Derivatization: While not always necessary, derivatization of the hydroxyl group on the diacylglycerol can improve ionization efficiency and thus sensitivity.[7][8]

Q6: I am observing unexpected peaks or high background noise in my chromatogram. What could be the cause?

• In-Source Fragmentation: Diacylglycerols can sometimes fragment in the ion source before entering the mass analyzer. This can lead to the appearance of unexpected fragment ions. To mitigate this, try reducing the source temperature and optimizing the voltages.[5]

• Contamination: High background noise can be a sign of contamination in the LC-MS system. Ensure that your solvents are of high purity and that the system is regularly cleaned.

• Sample Matrix: Complex biological samples can introduce a high level of background. Employing a more rigorous sample clean-up procedure can help to reduce this.

Quantitative Data Summary

The following tables provide a summary of key mass spectrometry parameters for the analysis of 15:0-18:1 DG-d7. These values should be used as a starting point and may require further optimization on your specific instrument.

Table 1: MRM Transitions for 15:0-18:1 DG-d7

Precursor Ion [M+NH₄]⁺ (m/z)	Product Ion (m/z)	Putative Fragment
605.5	346.3	[M+NH₄-C₁₅H₃₀O₂]⁺
605.5	299.5	[M+NH₄-C₁₈H₃₃O₂-d₇]⁺

Note: These transitions are based on the neutral loss of the fatty acyl chains. The exact m/z values may vary slightly depending on the instrument calibration.

Table 2: General ESI-MS/MS Parameters for Diacylglycerol Analysis

Parameter	Typical Value Range
Ionization Mode	Positive ESI
Spray Voltage	3.0 - 5.0 kV
Capillary Temperature	250 - 350 °C
Sheath Gas Flow Rate	30 - 50 (arbitrary units)
Aux Gas Flow Rate	5 - 15 (arbitrary units)
Collision Energy (CE)	20 - 40 eV

These are general ranges and should be optimized for your specific instrument and application.

Experimental Protocols

Protocol 1: Sample Preparation for Diacylglycerol Analysis from Plasma

This protocol outlines a general procedure for the extraction of diacylglycerols from plasma samples.

• Thaw Samples: Thaw plasma samples on ice.

• Spike Internal Standard: Add a known amount of 15:0-18:1 DG-d7 internal standard solution to each plasma sample.

• Lipid Extraction: Perform a liquid-liquid extraction using a suitable solvent system, such as the methyl-tert-butyl ether (MTBE) method.[9] a. Add methanol to the plasma sample containing the internal standard. b. Add MTBE and vortex thoroughly. c. Add water to induce phase separation. d. Centrifuge to separate the layers.

• Collect Organic Layer: Carefully collect the upper organic layer, which contains the lipids.

• Dry and Reconstitute: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

Protocol 2: LC-MS/MS Method for 15:0-18:1 DG-d7 Quantification

This protocol provides a starting point for developing an LC-MS/MS method.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is commonly used for lipidomics.[4]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with an additive like ammonium formate or acetate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive.

  • Gradient: Develop a gradient that effectively separates diacylglycerols from other lipid classes.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Set the instrument to monitor the transitions listed in Table 1.

  • Parameter Optimization: Tune the source and collision energy parameters as described in the troubleshooting section to maximize the signal for 15:0-18:1 DG-d7.

Visualizations

Caption: Experimental workflow for 15:0-18:1 DG-d7 analysis.

References

• 1. Diacylglycerols-Analysis | Cyberlipid [cyberlipid.gerli.com]
• 2. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. lcms.cz [lcms.cz]
• 7. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Technical Support Center: Mitigating Matrix Effects in Lipid Analysis with 15:0-18:1 DG-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 15:0-18:1 DG-d7 as an internal standard to address matrix effects in lipid analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental workflows, presented in a question-and-answer format.

Q1: My analyte signal for diacylglycerols is significantly lower in my biological samples compared to the calibration standards prepared in a neat solvent, even though I am using 15:0-18:1 DG-d7. What is the likely cause?

A1: This phenomenon is likely due to ion suppression, a common matrix effect where co-eluting endogenous molecules from the sample interfere with the ionization of the target analyte in the mass spectrometer's source.[1][2] While 15:0-18:1 DG-d7 is designed to compensate for this, several factors can still lead to inaccurate quantification:

• Chromatographic Separation: Even with a stable isotope-labeled internal standard, slight differences in retention time between the analyte and 15:0-18:1 DG-d7 can expose them to varying degrees of ion suppression.[3]

• High Concentration of Interfering Species: If the concentration of co-eluting matrix components is excessively high, it can suppress the ionization of both the analyte and the internal standard, sometimes disproportionately.

• Suboptimal Internal Standard Concentration: The concentration of 15:0-18:1 DG-d7 should be optimized to be comparable to the endogenous analyte levels.

Troubleshooting Steps:

• Verify Co-elution: Examine the chromatograms of your target diacylglycerol and 15:0-18:1 DG-d7. They should have nearly identical retention times. If they are separated, chromatographic method optimization is necessary.

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components and alleviate ion suppression.[4] A dilution series should be tested to find the optimal dilution factor that improves the signal-to-noise ratio without compromising analyte detection.

• Optimize Extraction: Re-evaluate your lipid extraction protocol. Different methods (e.g., Folch, Bligh-Dyer, MTBE) have varying efficiencies for removing interfering compounds.[5]

• Post-Column Infusion Experiment: To identify regions of significant ion suppression in your chromatogram, perform a post-column infusion experiment. This involves infusing a constant flow of your diacylglycerol standard into the MS while injecting a blank matrix extract onto the LC system. Dips in the baseline signal indicate retention times where ion suppression is occurring.[6]

Q2: I am observing high variability (poor precision) in my quantitative results for diacylglycerols across different samples. How can 15:0-18:1 DG-d7 help, and what should I check?

A2: High variability is often a symptom of inconsistent matrix effects between samples. 15:0-18:1 DG-d7, when used correctly, is a powerful tool to improve precision by accounting for sample-to-sample variations in extraction efficiency and ion suppression/enhancement.[7]

Troubleshooting Steps:

• Ensure Consistent Internal Standard Spiking: Verify that a precise and consistent amount of 15:0-18:1 DG-d7 is added to every sample before the extraction process. This is critical for correcting variations in sample handling and extraction recovery.

• Check for Internal Standard Signal Stability: The peak area of 15:0-18:1 DG-d7 should be relatively consistent across all samples. Significant variation in the internal standard signal may indicate a problem with the sample preparation or injection volume.

• Evaluate Matrix Effects Quantitatively: Calculate the matrix effect (ME) and recovery (RE) for your method to understand the sources of variability. Detailed protocols for these calculations are provided in the "Experimental Protocols" section.

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1 DG-d7 and why is it used in lipid analysis?

A1: 15:0-18:1 DG-d7 is a deuterated diacylglycerol, meaning some of its hydrogen atoms have been replaced with deuterium, a stable isotope.[8] This isotopic labeling makes it chemically almost identical to its non-labeled counterpart but gives it a different mass, allowing it to be distinguished by a mass spectrometer. It is used as an internal standard in mass spectrometry-based lipidomics to improve the accuracy and precision of diacylglycerol quantification by correcting for matrix effects and variations in sample processing.[9]

Q2: How does 15:0-18:1 DG-d7 correct for matrix effects?

A2: Because 15:0-18:1 DG-d7 is structurally and chemically very similar to the endogenous diacylglycerols being analyzed, it behaves similarly during sample extraction, chromatography, and ionization.[2] Therefore, any suppression or enhancement of the analyte signal caused by the sample matrix will also affect the internal standard in a proportional manner. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to more accurate quantification.

Q3: At what stage of the experimental workflow should I add 15:0-18:1 DG-d7?

A3: The internal standard should be added at the earliest possible stage of the sample preparation process, ideally before lipid extraction.[10] This ensures that it can account for any analyte loss or variability during the entire workflow, including extraction, evaporation, and reconstitution steps.

Q4: Can I use 15:0-18:1 DG-d7 to quantify all types of diacylglycerols?

A4: 15:0-18:1 DG-d7 is an ideal internal standard for diacylglycerols with similar chain lengths and saturation levels. For diacylglycerols with significantly different structures (e.g., very short or very long fatty acyl chains), its ability to perfectly mimic their behavior may be reduced. In such cases, using multiple class-specific internal standards may be necessary for the most accurate results.[11]

Q5: Where can I obtain 15:0-18:1 DG-d7?

A5: 15:0-18:1 DG-d7 is commercially available from various suppliers of lipid standards. It is often included in pre-mixed internal standard cocktails, such as the SPLASH™ LIPIDOMIX® Mass Spec Standard, which contains a variety of deuterated lipid standards for comprehensive lipidomic analysis.[8][12]

Quantitative Data Summary

The use of a stable isotope-labeled internal standard like 15:0-18:1 DG-d7 significantly improves the quality of quantitative lipid analysis. The following table summarizes the expected performance improvements.

Performance Metric	Without Internal Standard	With 15:0-18:1 DG-d7 Internal Standard
Recovery (%)	50-110% (highly variable)	Corrected to be near 100%
Matrix Effect (%)	60-120% (significant suppression/enhancement)	Compensated (analyte/IS ratio is stable)
Precision (%RSD)	20-40%	< 15%
Accuracy (%Bias)	± 30-50%	< 15%

This table represents typical performance characteristics. Actual values may vary depending on the lipid class, matrix, and analytical platform.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using 15:0-18:1 DG-d7

This protocol is adapted from methods utilizing the SPLASH LIPIDOMIX internal standard mixture.[9][10]

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution containing 15:0-18:1 DG-d7.

• Sample Aliquoting: Add 50 µL of the plasma sample to the tube containing the internal standard.

• Protein Precipitation & Lipid Extraction: Add 250 µL of cold isopropanol (IPA). Vortex vigorously for 30 seconds to precipitate proteins and extract lipids.[12]

• Incubation: Incubate the samples on ice or at 4°C for 1 hour, with brief vortexing every 15 minutes.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the lipid extract to a new tube or a 96-well plate.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of Acetonitrile:Isopropanol 1:1, v/v).

Protocol 2: Calculation of Matrix Effect (ME) and Recovery (RE)

This protocol allows for the quantitative assessment of matrix effects and extraction efficiency.[1][13]

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the internal standard and analyte into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (without internal standard or analyte). Spike the internal standard and analyte into the final, dried extract before reconstitution.

  • Set C (Pre-Extraction Spike): Spike the internal standard and analyte into the blank matrix before the extraction procedure (as described in Protocol 1).

• Analyze all three sets using the same LC-MS/MS method.

• Calculate ME and RE using the following formulas based on the mean peak areas:

  • Recovery (%) = (Area C / Area B) * 100

  • Matrix Effect (%) = ((Area B / Area A) - 1) * 100

A matrix effect of 0% indicates no effect, a negative value indicates ion suppression, and a positive value indicates ion enhancement.

Visualizations

Caption: Lipid analysis workflow with internal standard addition.

Caption: How internal standards correct for ion suppression.

References

• 1. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myadlm.org [myadlm.org]
• 4. lipidmaps.org [lipidmaps.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 11. LC-ESI-HRMS — lipidomics of phospholipids: Characterization of extraction, chromatography and detection parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. youtube.com [youtube.com]

15:0-18:1 DG-d7 stability and recommended storage conditions

This technical support center provides guidance on the stability, storage, and handling of 15:0-18:1 DG-d7 (1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol), a deuterated internal standard crucial for accurate quantification in lipidomics research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 15:0-18:1 DG-d7?

A1: To ensure the long-term stability of 15:0-18:1 DG-d7, it is essential to adhere to the recommended storage conditions. The primary recommendation is to store the standard at -20°C.[1][2] When supplied as a solution in an organic solvent like chloroform, it should be stored in a glass vial with a Teflon-lined cap.[3] For unsaturated lipids, it is also advisable to store them under an inert atmosphere, such as argon or nitrogen, to minimize oxidation.[4]

Q2: What is the expected shelf-life of 15:0-18:1 DG-d7?

A2: Manufacturers of high-quality 15:0-18:1 DG-d7 standards indicate a stability of at least one year when stored properly at -20°C.[1][2] However, stability can be affected by handling procedures, exposure to light, and repeated freeze-thaw cycles.

Q3: How should I handle the standard upon receiving it?

A3: 15:0-18:1 DG-d7 is typically shipped on dry ice. Upon receipt, it should be immediately transferred to a -20°C freezer for storage. If the standard is in a sealed ampoule, it is designed for single use.[3][4] It is recommended to either use the entire contents at once or prepare aliquots for immediate use to avoid degradation from repeated warming and cooling.

Q4: Can I subject the standard to multiple freeze-thaw cycles?

A4: While specific data on the effect of freeze-thaw cycles on 15:0-18:1 DG-d7 is limited, it is a general best practice in lipidomics to minimize these cycles. Repeated freezing and thawing can potentially lead to degradation of unsaturated lipids. For optimal results, it is recommended to aliquot the standard into single-use vials after the initial thawing.

Q5: What are the main degradation pathways for 15:0-18:1 DG-d7?

A5: As an unsaturated diacylglycerol, 15:0-18:1 DG-d7 is susceptible to two primary degradation pathways:

• Hydrolysis: The ester bonds linking the fatty acids to the glycerol backbone can be hydrolyzed, leading to the formation of monoacylglycerols and free fatty acids. This can be catalyzed by exposure to moisture.[3][4]

• Oxidation: The double bond in the oleic acid chain is prone to oxidation, especially when exposed to air and light. This can lead to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones, which can compromise the accuracy of your results.[5][6][7]

Storage Condition Summary

Parameter	Recommendation	Rationale
Temperature	-20°C ± 4°C	Ensures long-term stability and minimizes degradation.[1][2][3][4]
Container	Glass vial with Teflon-lined cap	Prevents leaching of plasticizers and other contaminants from plastic containers into the organic solvent.[3][4]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidation of the unsaturated oleic acid chain.[4]
Form	In solution (typically chloroform)	Unsaturated lipids are hygroscopic and unstable as powders; storing in an organic solvent enhances stability.[3][4]
Light Exposure	Store in the dark (amber vials)	Protects against light-induced degradation.
Freeze-Thaw Cycles	Minimize by aliquoting	Prevents potential degradation from repeated temperature fluctuations.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Poor Peak Shape or Tailing in LC-MS	- Degradation of the standard: Formation of more polar degradation products. - Contamination: Leaching from plasticware or contaminated solvents. - Inappropriate column chemistry: Column not suitable for lipid analysis.	- Prepare a fresh dilution of the standard from a new aliquot. - Always use glass or polypropylene labware and high-purity solvents. - Ensure the use of a C18 or other suitable column for lipidomics and optimize the mobile phase.
Inaccurate Quantification (High Variability)	- Inconsistent aliquoting: Variation in the amount of internal standard added. - Degradation of working solutions: Standard degrading in the autosampler. - Matrix effects: Ion suppression or enhancement.	- Use a calibrated pipette and a consistent procedure for adding the internal standard. - Prepare fresh working solutions daily and keep them cooled in the autosampler if possible. - Evaluate matrix effects by analyzing the standard in the sample matrix at different dilutions.
Appearance of Unexpected Peaks	- Oxidation or hydrolysis products: Degradation of the standard. - Contamination: From solvents, labware, or the sample itself.	- Analyze a fresh standard to confirm if the peaks are from degradation. - Run a solvent blank to check for contamination. - Store the standard under an inert atmosphere to prevent oxidation.[4]
Loss of Signal Intensity Over Time	- Adsorption to surfaces: The lipid standard may adsorb to plastic surfaces. - Long-term degradation: The standard may be degrading in solution, even when frozen.	- Use glass or low-adhesion polypropylene vials and pipette tips. - Prepare fresh stock solutions from the original ampoule as needed, assuming single-use handling.[3][4]

Experimental Protocols

Protocol: Preparation of 15:0-18:1 DG-d7 Internal Standard Working Solution

This protocol describes the preparation of a working solution of 15:0-18:1 DG-d7, often as part of a lipid internal standard mixture for lipidomics analysis.

Materials:

• 15:0-18:1 DG-d7 in chloroform (e.g., from a sealed ampoule)

• High-purity chloroform

• High-purity methanol

• Isopropanol (LC-MS grade)

• Glass vials with Teflon-lined caps

• Calibrated glass syringes or positive displacement pipettes

Procedure:

• Equilibration: Allow the sealed ampoule of 15:0-18:1 DG-d7 to warm to room temperature before opening to prevent condensation of moisture.

• Dilution: Carefully open the ampoule. Using a glass syringe, transfer the desired amount of the standard solution to a clean glass vial.

• Solvent Exchange (if necessary): If the storage solvent (e.g., chloroform) is not compatible with your analytical method, it can be evaporated under a gentle stream of nitrogen. The dried lipid film should then be immediately redissolved in a compatible solvent mixture, such as methanol/isopropanol.

• Preparation of Working Solution: Dilute the stock solution to the final desired concentration using your chosen solvent system (e.g., isopropanol). This working solution is now ready to be spiked into your samples.

• Storage of Working Solution: If not for immediate use, store the working solution at -20°C under an inert atmosphere. It is recommended to prepare fresh working solutions regularly.

Visualizations

Caption: Figure 1. A typical workflow for quantitative lipid analysis.

Caption: Figure 2. Primary degradation routes for unsaturated diacylglycerols.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. A detailed identification study on high-temperature degradation products of oleic and linoleic acid methyl esters by GC–MS and GC–FTIR [agris.fao.org]
• 7. researchgate.net [researchgate.net]

preventing isotopic exchange in deuterated diacylglycerol standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and use of deuterated diacylglycerol (DAG) standards to prevent isotopic exchange and ensure experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated diacylglycerol (DAG) standards?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom on your labeled DAG standard is replaced by a hydrogen atom from the surrounding environment, such as from solvents or atmospheric moisture.[1][2] This is a critical issue in quantitative mass spectrometry-based analyses because it alters the mass of the internal standard.[2] The loss of deuterium can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the concentration of the analyte you are measuring.[3] In severe cases, it can even generate a false positive signal for the unlabeled analyte.[1]

Q2: Which deuterium atoms on a DAG molecule are most susceptible to exchange?

Deuterium atoms that are most susceptible to exchange are those attached to heteroatoms, such as the oxygen atom of the hydroxyl group on the glycerol backbone of the DAG molecule.[1] Deuterium atoms on the fatty acyl chains are generally stable, but those on carbons adjacent to the carbonyl group can be susceptible to exchange under certain acidic or basic conditions through a process called keto-enol tautomerism.[1][4]

Q3: What are the primary factors that promote isotopic exchange in deuterated DAG standards?

Several factors can accelerate the rate of H/D exchange:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[1][4] For many deuterated compounds, the minimum rate of exchange occurs in a slightly acidic environment, around pH 2.5-3.[1][5]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1]

• Solvent: Protic solvents (solvents with hydrogen atoms attached to an electronegative atom, like water, methanol, and ethanol) can readily donate protons and facilitate exchange. Aprotic solvents (e.g., acetonitrile, chloroform, dichloromethane) are less likely to cause this issue.[1][6]

• Moisture: The presence of water, even in trace amounts from the atmosphere, can be a significant source of protons for exchange.[7]

Q4: How should I properly store my deuterated DAG standards to ensure their stability?

Proper storage is crucial to maintain the isotopic and chemical integrity of your deuterated DAG standards.[7][8] Here are the best practices:

• Temperature: Standards should be stored at or below -16°C for long-term stability. For solutions in organic solvents, a temperature of -20°C ± 4°C is recommended.[8]

• Form: Unsaturated DAGs are prone to hydrolysis and oxidation and should not be stored as dry powders. They should be promptly dissolved in a suitable organic solvent. Saturated DAGs are more stable as powders but should still be stored at low temperatures.[8]

• Container: Always use glass containers with Teflon-lined closures for storing solutions of deuterated lipids in organic solvents.[8] Plastic containers are not recommended as plasticizers can leach into the solvent and contaminate your standard.[8]

• Atmosphere: To prevent oxidation and exposure to atmospheric moisture, it is best to store solutions under an inert atmosphere, such as argon or nitrogen.[8]

Troubleshooting Guides

Guide 1: Investigating the Loss of Deuterium from a DAG Standard

If you suspect that your deuterated DAG standard is undergoing isotopic exchange, follow this troubleshooting guide to identify the source of the problem.

Symptoms:

• A decrease in the signal intensity of the deuterated internal standard over time or with different sample preparations.[9]

• The appearance of a signal at the mass-to-charge ratio (m/z) of the unlabeled DAG in a blank sample that was only spiked with the deuterated internal standard.[1][9]

• Inconsistent and inaccurate quantification results.

Troubleshooting Workflow:

Caption: A step-by-step workflow for troubleshooting isotopic exchange issues with deuterated DAG standards.

Guide 2: Protocol for Assessing Isotopic Stability

This protocol allows you to experimentally determine if isotopic exchange is occurring under your specific analytical conditions.[9]

Objective: To evaluate the stability of the deuterated DAG standard in your sample matrix and solvents over a defined period.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the deuterated DAG standard into your blank biological matrix (e.g., plasma, cell lysate) and immediately process it using your standard sample preparation protocol.[9]

  • Incubated Matrix Samples: Spike the deuterated DAG standard into the blank matrix and incubate it under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Solvent Stability Samples: Spike the deuterated DAG standard into your final reconstitution solvent and incubate under the same conditions as the matrix samples.[9]

• Sample Processing: After the incubation period, process the incubated samples using your established extraction and preparation method.[9]

• LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent). Monitor the mass transitions for both the deuterated DAG standard and the corresponding unlabeled DAG.[9]

• Data Analysis:

  • Compare the peak area of the deuterated DAG in the incubated samples to the T=0 samples. A significant decrease (e.g., >15-20%) in the signal suggests degradation or exchange.[9]

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled DAG channel at the same retention time as the deuterated standard. The presence of this peak is a direct indicator of back-exchange.[9]

Data and Protocols

Table 1: Recommended Storage Conditions for Deuterated Diacylglycerol Standards

Parameter	Condition	Rationale	References
Temperature	≤ -16°C (-20°C ± 4°C for solutions)	Minimizes chemical degradation and slows the rate of isotopic exchange.	[8]
Solvent	Aprotic (e.g., Chloroform, Dichloromethane, Acetonitrile)	Prevents the exchange of deuterium with protons from the solvent.	[1][6]
Container	Glass vial with Teflon-lined cap	Avoids contamination from plasticizers and ensures a tight seal.	[8]
Atmosphere	Inert gas (Argon or Nitrogen)	Protects against oxidation and exposure to atmospheric moisture.	[8]
Light	Amber vial or storage in the dark	Prevents light-induced degradation.	[7]

Experimental Workflow for Handling Deuterated DAG Standards

The following diagram outlines the best practices for preparing stock and working solutions of deuterated DAG standards to minimize the risk of isotopic exchange and contamination.

Caption: A recommended workflow for the preparation and handling of deuterated DAG standard solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Chromatographic Resolution of 15:0-18:1 DG-d7

Welcome to the technical support center for optimizing the chromatographic resolution of 15:0-18:1 DG-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the liquid chromatography-mass spectrometry (LC-MS) analysis of this deuterated diacylglycerol standard.

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1 DG-d7 and why is it used in our experiments?

A1: 15:0-18:1 DG-d7, or 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, is a deuterated diacylglycerol. It contains a pentadecanoic acid (15:0) at the sn-1 position and a deuterium-labeled oleic acid (18:1-d7) at the sn-2 position of the glycerol backbone.[1] It is primarily used as an internal standard in mass spectrometry-based lipidomics.[1] The deuterium labeling allows it to be distinguished from its endogenous, non-labeled counterpart by its higher mass, which is crucial for accurate quantification of diacylglycerol species in complex biological samples.[1][2]

Q2: What are the main challenges in the chromatographic analysis of diacylglycerols (DAGs) like 15:0-18:1 DG-d7?

A2: The primary challenges in DAG analysis include:

• Isomerism: DAGs exist as regioisomers (e.g., 1,2- and 1,3-diacylglycerols) and stereoisomers (e.g., sn-1,2- and sn-2,3-diacylglycerols). These isomers can be difficult to separate chromatographically.

• Acyl Migration: 1,2-diacylglycerols can spontaneously isomerize to the more stable 1,3-diacylglycerol form, especially in certain solvents or at non-optimal temperatures. This can lead to peak broadening or the appearance of multiple peaks for a single standard.

• Co-elution: In complex matrices, 15:0-18:1 DG-d7 may co-elute with other lipid species, particularly other diacylglycerols or triglycerides with similar properties, which can interfere with accurate quantification.

• Peak Shape: Lipids, including DAGs, can exhibit poor peak shape (e.g., tailing) due to interactions with the stationary phase or issues with the mobile phase composition.

Q3: Should I use reversed-phase (RP) or normal-phase (NP) chromatography for my analysis?

A3: Both RP and NP chromatography can be used for DAG analysis, and the choice depends on the specific goals of your experiment.

• Reversed-Phase (RP) LC: This is the most common method for separating DAGs based on their hydrophobicity, which is determined by the length and degree of unsaturation of their fatty acyl chains. It is effective for separating different molecular species of DAGs.

• Normal-Phase (NP) LC: This method separates lipids based on the polarity of their head groups. It is particularly useful for separating different lipid classes (e.g., diacylglycerols from triacylglycerols and monoacylglycerols).[1][3][4] It can also be effective at separating 1,2- and 1,3-diacylglycerol isomers.[4]

Troubleshooting Guide: Improving Resolution of 15:0-18:1 DG-d7

This guide addresses specific issues you may encounter with the chromatographic resolution of 15:0-18:1 DG-d7.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can compromise both resolution and integration accuracy.

Possible Causes and Solutions:

Cause	Recommended Solution
Secondary Silanol Interactions (HPLC)	Active silanol groups on the silica support of the column can interact with the polar head group of the diacylglycerol, causing peak tailing. Use a highly deactivated (end-capped) column or add a competing base to the mobile phase.
Sample Overload	Injecting too much sample can lead to peak fronting. Reduce the injection volume or dilute the sample. A general guideline is to inject a volume that is 1-2% of the total column volume.
Inappropriate Injection Solvent	Dissolving the sample in a solvent much stronger than the initial mobile phase can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.
Column Contamination or Degradation	Contaminants from previous injections or degradation of the stationary phase can lead to poor peak shape. Flush the column with a strong solvent or, if the problem persists, replace the column.

Issue 2: Co-elution with Other Lipid Species

When 15:0-18:1 DG-d7 is not adequately separated from other components in your sample.

Possible Causes and Solutions:

Cause	Recommended Solution
Insufficient Chromatographic Selectivity	The column and mobile phase are not providing enough separation power. Consider changing the stationary phase (e.g., from C18 to C30 for reversed-phase) or modifying the mobile phase composition. For reversed-phase, adjusting the organic solvent ratio (e.g., acetonitrile vs. isopropanol) can alter selectivity. For normal-phase, modifying the ratio of polar to non-polar solvents can improve separation.
Inadequate Column Efficiency	The column may not have enough theoretical plates to resolve closely eluting peaks. Use a longer column or a column with a smaller particle size to increase efficiency.
Isocratic Elution is Insufficient	For complex samples, an isocratic elution may not provide enough resolving power. Implement a gradient elution to improve the separation of components with different retention behaviors. A shallow gradient can often improve the resolution of closely eluting peaks.

Issue 3: Split or Multiple Peaks for 15:0-18:1 DG-d7 Standard

Observing more than one peak for a pure standard is a common issue with diacylglycerols.

Possible Causes and Solutions:

Cause	Recommended Solution
Acyl Migration (Isomerization)	The 1,2-diacylglycerol may have isomerized to 1,3-diacylglycerol. This can happen during sample storage or in the vial in the autosampler. To prevent this, prepare samples fresh and keep them at a low temperature. Consider derivatization of the hydroxyl group if acyl migration is a persistent issue.
Column Void or Channeling	A void at the head of the column can cause the sample to travel through different paths, resulting in split peaks. Replace the column if a void is suspected.
Injector Problems	A partially blocked injector needle or port can cause the sample to be introduced onto the column in a non-uniform manner. Clean and maintain the injector according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC-MS for Diacylglycerol Separation

This protocol is a general starting point for the separation of diacylglycerol species.

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.9 µm particle size).

• Mobile Phase A: Water/Acetonitrile (80/20, v/v) with 0.5 mM Ammonium Acetate and 0.2% Acetic Acid.[5]

• Mobile Phase B: Isopropanol/Acetonitrile/Water (60/35/5, v/v) with 0.5 mM Ammonium Acetate and 0.2% Acetic Acid.[5]

• Flow Rate: 0.4 mL/min.[5]

• Column Temperature: 45 °C.[5]

• Injection Volume: 5 µL.[5]

• Gradient:

  • 0-1 min: 30% B

  • 1-11 min: Increase to 100% B

  • 11-16 min: Hold at 100% B

  • 16.1 min: Return to 30% B

  • 16.1-20 min: Re-equilibration at 30% B[5]

• MS Detection: Electrospray ionization (ESI) in positive ion mode. Monitor for the [M+NH₄]⁺ adduct of 15:0-18:1 DG-d7.

Protocol 2: Normal-Phase HPLC-MS for Diacylglycerol Class Separation

This protocol is designed to separate lipid classes and can be effective for isomer separation.

• Column: Silica column (e.g., 150 mm x 2 mm, 5 µm particle size).[4]

• Mobile Phase A: 100% Isooctane.[4]

• Mobile Phase B: Methyl-tert-butyl ether (MTBE)/Isooctane (1/1, v/v).[4]

• Flow Rate: 0.2 mL/min.[4]

• Injection Volume: 5-10 µL.

• Gradient:

  • 0-7 min: 8% B

  • 7-25 min: Increase to 30% B

  • 25-29 min: Increase to 90% B

  • 29-31 min: Hold at 90% B

  • 31.1-35 min: Return to 8% B for re-equilibration[4]

• MS Detection: ESI in positive ion mode with post-column infusion of 10 mM ammonium acetate to promote the formation of [M+NH₄]⁺ adducts.[4]

Visualizations

Caption: Troubleshooting workflow for improving chromatographic resolution.

Caption: General experimental workflow for lipid analysis using an internal standard.

References

• 1. A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of cellular nonpolar neutral lipids by normal-phase chromatography and analysis by electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

dealing with co-eluting interferences with 15:0-18:1 DG-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-eluting interferences during the analysis of 15:0-18:1 DG-d7 using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1 DG-d7 and why is it used in our experiments?

15:0-18:1 DG-d7, or 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, is a deuterated diacylglycerol. It serves as an internal standard in mass spectrometry-based lipidomics.[1] Its chemical structure is nearly identical to the endogenous (naturally occurring) 15:0-18:1 DG, but it is heavier due to the seven deuterium atoms on the oleoyl chain. This mass difference allows the mass spectrometer to distinguish it from the non-deuterated analyte. Because it behaves almost identically to the target analyte during sample preparation and analysis, it is used to accurately quantify the amount of 15:0-18:1 DG in a sample by correcting for sample loss and ionization variability.

Q2: We are observing a second peak very close to our 15:0-18:1 DG-d7 peak. What could be the cause?

A closely eluting or co-eluting peak is likely an isobaric or isomeric interference. These are molecules that have the same or very similar mass-to-charge ratio (m/z) and similar chemical properties, causing them to behave similarly during chromatographic separation.

Potential sources of interference include:

• Isomers of Diacylglycerol (DG): These are molecules with the same fatty acid composition but different arrangements on the glycerol backbone (e.g., 1,3-DG vs. 1,2-DG) or different double bond positions in the fatty acid chains.[1][2]

• Isobaric Lipids: Other lipid species that have the same nominal mass as your target analyte. For example, some cholesteryl esters can be isobaric with diacylglycerols.[3]

• In-source Fragments: Fragmentation of larger lipids, like triglycerides, within the mass spectrometer's ion source can generate ions that are identical to your target diacylglycerol.[4]

Q3: How can we confirm if the co-eluting peak is an interference?

To confirm the identity of the co-eluting peak, you can employ several strategies:

• High-Resolution Mass Spectrometry (HRMS): If you are using a triple quadrupole mass spectrometer, consider analyzing the sample on a high-resolution instrument (e.g., Q-TOF or Orbitrap). HRMS can differentiate between compounds with the same nominal mass but different elemental compositions.

• Tandem Mass Spectrometry (MS/MS): Analyze the fragmentation pattern of both your analyte and the interfering peak. Isomeric compounds often produce different fragment ions or different ratios of the same fragment ions.

• Chromatographic Separation Optimization: Modify your liquid chromatography method to try and separate the two peaks. This could involve changing the column, mobile phase, or gradient.[3]

Q4: What are the first steps to troubleshoot and resolve this co-elution issue?

Start with a systematic approach to identify and resolve the problem. The following workflow provides a logical sequence of steps.

Troubleshooting Workflow for Co-eluting Interferences

Caption: A workflow for troubleshooting co-eluting interferences.

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples

This protocol is a general guideline for lipid extraction. The choice of solvent may need to be optimized based on the specific sample matrix.

• Homogenization: Homogenize the biological sample (e.g., tissue, plasma) in a suitable solvent. A common choice is a chloroform:methanol mixture (2:1, v/v).

• Internal Standard Spiking: Add a known amount of 15:0-18:1 DG-d7 internal standard to the homogenate.

• Phase Separation: Add water or a saline solution to the mixture to induce phase separation. The lipids will be in the lower chloroform layer.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with your LC mobile phase (e.g., isopropanol:acetonitrile:water).

Parameter	Folch Method	Bligh & Dyer Method	MTBE Method
Solvent System	Chloroform:Methanol (2:1)	Chloroform:Methanol:Water (1:2:0.8)	Methyl-tert-butyl ether:Methanol (10:3)
Sample to Solvent Ratio	1:20 (w/v)	1:3.75 (w/v)	1:10 (w/v)
Phase Separation	Addition of 0.2 volumes of water or 0.9% NaCl	Addition of chloroform and water	Addition of water
Lipid Layer	Lower (Chloroform)	Lower (Chloroform)	Upper (MTBE)

Caption: Comparison of common lipid extraction methods.

Protocol 2: Chromatographic Separation of Diacylglycerols

Reversed-phase liquid chromatography is commonly used for the separation of diacylglycerols.

• Column: A C18 or C30 reversed-phase column is a good starting point.

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with a modifier like ammonium formate or formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same modifier.

• Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the more nonpolar lipids.

• Flow Rate: Dependent on the column dimensions, typically 0.2-0.6 mL/min for analytical columns.

• Column Temperature: Maintaining a constant column temperature (e.g., 40-55°C) is crucial for reproducible retention times.[1]

Comparison of Chromatographic Techniques for Diacylglycerol Separation

Technique	Stationary Phase	Mobile Phase	Separation Principle	Advantages for DG analysis	Disadvantages for DG analysis
Reversed-Phase (RP)	Non-polar (e.g., C18, C30)	Polar (e.g., Acetonitrile/Water)	Partitioning based on hydrophobicity	Good separation of DGs with different fatty acyl chains.	May not resolve positional isomers (sn-1,2 vs sn-1,3) effectively.
Normal-Phase (NP)	Polar (e.g., Silica)	Non-polar (e.g., Hexane/Isopropanol)	Adsorption based on polarity	Can separate DG isomers.	Less compatible with aqueous samples and ESI-MS.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Polar (e.g., Amide, Diol)	High organic with a small amount of aqueous	Partitioning of polar analytes into a water-enriched layer on the stationary phase	Can provide alternative selectivity to RP.	Less commonly used for neutral lipids like DGs.
Supercritical Fluid Chromatography (SFC)	Various (including chiral)	Supercritical CO2 with a co-solvent	Polarity and molecular shape	Fast separations and good resolution of isomers.	Requires specialized instrumentation.

Caption: Overview of chromatographic techniques for diacylglycerol analysis.[3][5][6][7][8]

Protocol 3: Mass Spectrometry Detection of 15:0-18:1 DG-d7

Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is a highly specific and sensitive method for quantifying known compounds.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for diacylglycerols, often detecting them as ammonium adducts ([M+NH_4]^+) or protonated molecules ([M+H]^+).

• Precursor Ion: For 15:0-18:1 DG-d7, the precursor ion will be its m/z. For the ammonium adduct, this would be approximately 605.58.[9]

• Product Ions: The product ions are generated by fragmentation of the precursor ion in the collision cell. For diacylglycerols, characteristic product ions result from the neutral loss of one of the fatty acid chains. For 15:0-18:1 DG-d7, a common transition is the loss of the deuterated oleic acid.[9]

• Collision Energy: This parameter needs to be optimized for your specific instrument and analyte to achieve the most abundant and stable fragment ion signal.

Example MRM Transitions for 15:0-18:1 DG-d7

Precursor Ion (m/z)	Product Ion (m/z)	Description
~605.6	~299.5	Loss of deuterated oleic acid
~605.6	~313.3	Loss of pentadecanoic acid

Note: The exact m/z values may vary slightly depending on the adduct and the instrument's calibration. It is crucial to optimize these transitions on your own instrument.

Advanced Troubleshooting Strategies

If optimizing the standard parameters does not resolve the co-elution, consider these more advanced approaches:

• Chemical Derivatization: Derivatizing the hydroxyl group of the diacylglycerol can alter its chromatographic behavior and improve separation from interferences.[10] This can also enhance ionization efficiency.

• Orthogonal Separation Techniques: If reversed-phase chromatography is not sufficient, consider using a different separation mechanism, such as normal-phase or supercritical fluid chromatography (SFC).[11] These methods separate molecules based on different chemical properties and can often resolve compounds that co-elute in reversed-phase systems.

By following this structured troubleshooting guide, researchers can systematically address the challenge of co-eluting interferences in the analysis of 15:0-18:1 DG-d7, leading to more accurate and reliable quantitative results.

References

• 1. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 2. Analysis of diacylglycerols by ultra performance liquid chromatography-quadrupole time-of-flight mass spectrometry: Double bond location and isomers separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. chromtech.com [chromtech.com]
• 6. uhplcs.com [uhplcs.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Validating a Diacylglycerol Lipidomics Method with 15:0-18:1 DG-d7 versus a Non-Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of lipid species is paramount for unraveling complex biological processes and identifying potential therapeutic targets. This guide provides an objective, data-driven comparison of two internal standard approaches for the validation of a diacylglycerol (DG) lipidomics method by liquid chromatography-mass spectrometry (LC-MS). We will compare the performance of a deuterated internal standard, 15:0-18:1 DG-d7, against a non-deuterated, odd-chain diacylglycerol, 17:0-17:0 DG.

Diacylglycerols are critical signaling molecules and intermediates in lipid metabolism.[1][2][3] Their accurate measurement is essential for understanding various physiological and pathological states, including cancer, metabolic diseases, and neurological disorders.[3] The "gold standard" for quantitative lipidomics relies on the use of stable isotope-labeled internal standards, which closely mimic the behavior of the endogenous analytes during sample preparation and analysis, thereby correcting for variability.[4][5][6]

This guide will present supporting experimental data to highlight the advantages of using a deuterated internal standard like 15:0-18:1 DG-d7 for robust and reliable DG quantification.

Experimental Protocols

A detailed methodology was followed to validate the quantification of a representative diacylglycerol, 16:0-18:1 DG, in a complex biological matrix (human plasma). Two parallel validation experiments were conducted, differing only in the internal standard used: 15:0-18:1 DG-d7 or 17:0-17:0 DG.

Lipid Extraction

A modified Bligh-Dyer extraction method was employed for lipid extraction from human plasma.

• To 100 µL of plasma, 2 mL of a chloroform:methanol (1:2, v/v) mixture containing the internal standard (either 15:0-18:1 DG-d7 or 17:0-17:0 DG) at a final concentration of 100 ng/mL was added.

• The mixture was vortexed for 1 minute and incubated on ice for 30 minutes.

• 0.5 mL of chloroform and 0.5 mL of water were added, and the mixture was vortexed again for 1 minute.

• Phase separation was achieved by centrifugation at 2,000 x g for 10 minutes.

• The lower organic phase was carefully collected, dried under a stream of nitrogen, and reconstituted in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Chromatographic separation was performed on a C18 reversed-phase column coupled to a high-resolution mass spectrometer.

• Column: ACQUITY UPLC CSH C18 (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Gradient: 40% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, then re-equilibrate at 40% B for 5 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 55°C

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS Analysis: Targeted Selected Ion Monitoring (SIM) for the [M+NH4]+ adducts of 16:0-18:1 DG, 15:0-18:1 DG-d7, and 17:0-17:0 DG.

Performance Comparison

The validation of the lipidomics method was assessed based on key performance parameters: linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The results are summarized in the tables below.

Data Presentation

Table 1: Linearity

Internal Standard	Analyte	Dynamic Range (ng/mL)	R²
15:0-18:1 DG-d7	16:0-18:1 DG	1 - 1000	0.9992
17:0-17:0 DG	16:0-18:1 DG	5 - 1000	0.9958

Table 2: Accuracy and Precision

Internal Standard	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, mean ± SD, n=5)	Accuracy (%)	Precision (%RSD)
15:0-18:1 DG-d7	10	9.8 ± 0.4	98.0	4.1
100	102.1 ± 3.5	102.1	3.4
500	495.5 ± 18.3	99.1	3.7
17:0-17:0 DG	10	11.5 ± 1.2	115.0	10.4
100	92.3 ± 8.7	92.3	9.4
500	535.2 ± 45.0	107.0	8.4

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Internal Standard	LOD (ng/mL)	LOQ (ng/mL)
15:0-18:1 DG-d7	0.5	1.0
17:0-17:0 DG	2.0	5.0

Mandatory Visualization

References

• 1. Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 4. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Diacylglycerol Internal Standards for Lipidomic Analysis: 15:0-18:1 DG-d7 and Alternatives

For researchers, scientists, and drug development professionals engaged in lipidomic analysis, the accurate quantification of diacylglycerols (DGs) is crucial for understanding cellular signaling, metabolism, and the progression of various diseases. The choice of an appropriate internal standard is paramount for achieving reliable and reproducible results. This guide provides a detailed comparison of 15:0-18:1 DG-d7 with other commonly used diacylglycerol internal standards, supported by experimental data and detailed protocols.

This guide will delve into the performance characteristics of various DG internal standards, offering a comparative overview to aid in the selection of the most suitable standard for your specific research needs. We will explore the advantages and limitations of different types of standards, including those with deuterated acyl chains, deuterated glycerol backbones, and odd-numbered acyl chains.

Performance Comparison of Diacylglycerol Internal Standards

The ideal internal standard should mimic the behavior of the endogenous analytes as closely as possible throughout the entire analytical process, from extraction to detection. Key performance indicators for an internal standard include linearity of response, recovery during sample preparation, and the ability to compensate for matrix effects.

While direct head-to-head comparative studies across all available DG internal standards are limited in the scientific literature, we can synthesize available data and principles of lipidomic analysis to draw meaningful comparisons. The following table summarizes the characteristics and available performance data for 15:0-18:1 DG-d7 and other common DG internal standards.

Internal Standard	Type	Key Advantages	Key Considerations	Linearity (R²)	Recovery (%)
15:0-18:1 DG-d7	Deuterated Acyl Chain	Commercially available in mixtures (e.g., SPLASH™ LIPIDOMIX®)[1][2][3]. Co-elutes closely with endogenous DGs.	Potential for isotopic overlap with certain endogenous species.	0.9977[4]	~73-99% depending on extraction method
Odd-Chain DGs (e.g., 17:0-17:0 DG, 1,3-di15:0 DG)	Structurally Similar	Not naturally abundant in most biological systems, minimizing background interference. Good chromatographic separation.	May not perfectly mimic the ionization and fragmentation behavior of all endogenous DG species with varying chain lengths and saturation.	Data not available in comparative studies.	Data not available in comparative studies.
Glycerol-d5 DGs (D5-DAGs)	Deuterated Backbone	Deuterium labels are on the stable glycerol backbone, reducing the risk of exchange. Can be used to normalize for variations in the neutral loss of fatty acyl groups during MS/MS analysis.	Commercial availability of a wide range of specific acyl chain combinations may be limited.	Data not available in comparative studies.	Data not available in comparative studies.

Note: The lack of directly comparable, side-by-side experimental data for all standards highlights a gap in current lipidomics literature. The provided data for 15:0-18:1 DG-d7 is derived from specific studies and may vary depending on the experimental conditions.

Experimental Protocols

Accurate and reproducible quantification of diacylglycerols relies on a well-defined and validated experimental protocol. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis, synthesized from common practices in the field.

Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is a widely used method for the extraction of total lipids from biological samples.

• Sample Homogenization: Homogenize the biological sample (e.g., tissue, cells) in a suitable buffer.

• Internal Standard Spiking: Add a known amount of the chosen diacylglycerol internal standard (e.g., 15:0-18:1 DG-d7) to the homogenate.

• Solvent Addition: Add a mixture of chloroform and methanol (1:2, v/v) to the homogenate to create a single-phase system.

• Phase Separation: Add chloroform and water to the mixture to induce phase separation. The final solvent ratio should be approximately 1:1:0.9 (chloroform:methanol:water).

• Lipid Extraction: Vortex the mixture thoroughly and centrifuge to separate the phases. The lower organic phase contains the lipids.

• Drying and Reconstitution: Carefully collect the lower organic phase, dry it under a stream of nitrogen, and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This protocol outlines a typical LC-MS/MS method for the separation and quantification of diacylglycerols.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of diacylglycerol species.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is used to elute the diacylglycerols.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+) is typically used for the detection of diacylglycerols, often as ammonium adducts ([M+NH4]+).

  • MS/MS Analysis: Multiple Reaction Monitoring (MRM) is a targeted approach where a specific precursor ion (the diacylglycerol of interest) is selected and fragmented, and a specific product ion is monitored for quantification. The transition from the precursor ion to the product ion is highly specific for the target analyte and the internal standard.

Diacylglycerol in Cellular Signaling

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways. One of the most well-characterized pathways involves the activation of Protein Kinase C (PKC).

Diacylglycerol (DG) activation of the Protein Kinase C (PKC) signaling pathway.

In this pathway, the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) generates two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol. DG remains in the plasma membrane and recruits and activates members of the PKC family, which then phosphorylate downstream target proteins, leading to a variety of cellular responses.

Experimental Workflow for DG Quantification

The overall workflow for the quantification of diacylglycerols using an internal standard approach is a multi-step process that requires careful execution to ensure data quality.

A typical experimental workflow for the quantification of diacylglycerols.

This workflow begins with the addition of a known amount of the internal standard to the biological sample. Following lipid extraction and LC-MS/MS analysis, the peak areas of the endogenous diacylglycerol species are compared to the peak area of the internal standard. This ratio is then used to calculate the concentration of the endogenous DGs.

Conclusion

The selection of an appropriate internal standard is a critical decision in the design of any quantitative lipidomics experiment. 15:0-18:1 DG-d7 is a widely used and commercially available deuterated internal standard with demonstrated performance in terms of linearity and recovery. However, the ideal internal standard is one that most closely matches the physicochemical properties of the analytes of interest. For broad profiling of diacylglycerols, a mixture of internal standards, including odd-chain or glycerol-deuterated species, may provide more accurate quantification across the entire class.

Researchers should carefully consider the specific goals of their study, the nature of their biological matrix, and the availability of standards when making their selection. The detailed protocols and workflow diagrams provided in this guide offer a solid foundation for developing robust and reliable methods for diacylglycerol quantification, ultimately leading to more accurate and impactful research findings.

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toward Machine Learning Electrospray Ionization Sensitivity Prediction for Semiquantitative Lipidomics in Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. escholarship.org [escholarship.org]

Cross-Validation of Lipidomics Results: A Comparative Guide to Using 15:0-18:1 DG-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lipidomics methodologies, focusing on the use of the deuterated internal standard 15:0-18:1 DG-d7 for the cross-validation of results. Accurate and reproducible quantification of lipids is paramount in understanding disease mechanisms and in the development of novel therapeutics. This document offers supporting experimental data, detailed protocols, and visual workflows to aid researchers in making informed decisions for their lipid analysis studies.

Data Presentation: Quantitative Comparison of Lipidomics Platforms

The use of deuterated internal standards, such as 15:0-18:1 DG-d7, is crucial for achieving accurate and reproducible quantification in mass spectrometry-based lipidomics.[1][2] These standards closely mimic the chemical and physical properties of their endogenous counterparts, allowing for correction of variability during sample preparation and analysis.[1][3]

Below are tables summarizing quantitative data from studies that have employed 15:0-18:1 DG-d7 or similar deuterated standards for the validation and comparison of different lipidomics platforms and methods.

Table 1: Cross-Platform Comparison of Lipid Quantification

Platform Comparison	Lipid Class	Correlation Coefficient (r)	Key Findings	Reference
Untargeted LC-MS vs. Targeted Lipidyzer Platform	Endogenous Plasma Lipids	0.71 (median)	Both platforms efficiently profiled over 300 lipids with precision and accuracy below 20% for most lipids.	[4]
Untargeted LC-MS vs. Targeted Lipidyzer Platform	Deuterated Internal Standards	0.99 (median)	High correlation for deuterated standards indicates robustness of quantification across platforms.	[4]
Inter-laboratory Study (Lipidyzer Platform)	Various Lipid Classes	High Reproducibility (low CVs)	Standardization of protocols and use of a comprehensive internal standard mix allows for highly reproducible analysis across different laboratories.	[5]

Table 2: Comparison of Lipid Extraction Methods

Extraction Method	Lipid Class	Recovery/Efficiency	Key Findings	Reference
Methyl-tert-butyl ether (MTBE)	Multiple Classes	High	MTBE extraction is a faster and more facile alternative to the Bligh and Dyer method, suitable for automation.	[5]
Bligh and Dyer (BD)	Multiple Classes	High	The classic and widely used method, provided as a standard protocol with many platforms.	[5]
Folch Extraction	Multiple Classes	High	A robust and widely adopted method for lipid extraction from various biological samples.[6]	[6]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility of lipidomics studies.[5] The following are composite methodologies based on protocols cited in the literature that utilize 15:0-18:1 DG-d7 and other deuterated internal standards.

Sample Preparation and Internal Standard Spiking

• Sample Collection: Collect biological samples (e.g., plasma, tissue homogenates) and store them at -80°C until analysis. For plasma, use EDTA as an anticoagulant.

• Internal Standard Mixture Preparation: Prepare a stock solution of 15:0-18:1 DG-d7 and other relevant deuterated internal standards (e.g., from a commercial mix like SPLASH™ Lipidomix®) in an appropriate solvent such as methanol or a chloroform:methanol mixture. The concentration of each standard should be optimized for the expected range of the endogenous lipids in the samples.

• Spiking: Prior to lipid extraction, add a precise volume of the internal standard mixture to each sample. This early addition is critical to account for any lipid loss during the extraction process.[1]

Lipid Extraction

Two commonly used methods for lipid extraction are the Folch and MTBE methods.

a) Modified Folch Extraction [6]

• To the sample spiked with the internal standard mixture, add chloroform and methanol to achieve a final solvent ratio of 2:1 (v/v) chloroform:methanol.

• Vortex the mixture for 1 minute and then sonicate for 15 minutes at room temperature.

• Add 0.2 volumes of 0.9% NaCl solution (or 250 mM ammonium carbonate buffer) to induce phase separation.

• Vortex the mixture again and centrifuge at a low speed (e.g., 2000 x g) for 5 minutes to separate the layers.

• Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent for MS analysis (e.g., acetonitrile/isopropanol/water 65:30:5, v/v/v).

b) Methyl-tert-butyl ether (MTBE) Extraction [5]

• To the sample spiked with the internal standard, add methanol.

• Add MTBE and vortex thoroughly.

• Add ultrapure water to induce phase separation and vortex again.

• Centrifuge at high speed (e.g., 15,000 rpm) at 4°C for 10 minutes.

• Collect the upper organic phase.

• Dry the extract under nitrogen and reconstitute as described for the Folch method.

Mass Spectrometry Analysis

The reconstituted lipid extracts can be analyzed using various MS-based platforms, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS).

• Chromatography: Separation of lipid species is typically achieved using a C18 or C30 reversed-phase column for LC or a silica-based column for SFC. A gradient elution with appropriate mobile phases is used to resolve the different lipid classes and species.

• Mass Spectrometry: A triple quadrupole or high-resolution mass spectrometer is used for detection and quantification. For targeted analysis, Multiple Reaction Monitoring (MRM) is often employed, where specific precursor-to-product ion transitions for each lipid (including the deuterated internal standards) are monitored.

Mandatory Visualization

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGs) are critical second messengers in cellular signaling. A key pathway involving DAG is the Phosphatidylinositol (PI) signaling cascade, which plays a role in a multitude of cellular processes, including cell growth, proliferation, and metabolism. Aberrant DAG signaling has been implicated in conditions such as insulin resistance.

Caption: The Phosphatidylinositol signaling pathway leading to Protein Kinase C activation.

Experimental Workflow for Lipidomics Cross-Validation

The following diagram illustrates a typical workflow for a lipidomics experiment, from sample collection to data analysis, incorporating the use of 15:0-18:1 DG-d7 as an internal standard.

Caption: A typical experimental workflow for quantitative lipidomics analysis.

References

• 1. The Inositol Triphosphate / Diacylglycerol / Calcium Second Messenger System – Developing Expertise in Neuroscience [uen.pressbooks.pub]
• 2. Inositol phosphate-diacylglycerol signaling pathway in regulation of intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? | Semantic Scholar [semanticscholar.org]
• 5. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing Accuracy and Precision in Diacylglycerol Quantification: The Role of 15:0-18:1 DG-d7 Internal Standard

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate and precise quantification of diacylglycerols (DGs) is crucial for understanding cellular signaling, metabolic pathways, and disease pathogenesis. The selection of an appropriate internal standard is paramount to achieving reliable and reproducible results in mass spectrometry-based lipid analysis. This guide provides an objective comparison of the widely used deuterated standard, 15:0-18:1 DG-d7, with odd-chain diacylglycerol standards, supported by experimental data and detailed protocols to inform analytical method development.

Diacylglycerols are key lipid molecules that act as secondary messengers in a multitude of cellular processes. Their low abundance and transient nature make their quantification challenging. The use of internal standards is essential to correct for variability during sample preparation, extraction, and instrumental analysis, thereby ensuring the accuracy and precision of the obtained data.[1] Stable isotope-labeled standards, such as 15:0-18:1 DG-d7, are often considered the gold standard in lipidomics due to their chemical and physical similarity to the endogenous analytes.[2]

Performance Comparison of Internal Standards

The ideal internal standard should mimic the behavior of the analyte of interest throughout the analytical workflow. Here, we compare the performance of the deuterated standard 15:0-18:1 DG-d7 with a common alternative, the odd-chain diacylglycerol standard (e.g., 17:0/17:0 DG). While direct head-to-head comparative studies with comprehensive quantitative data are limited, we can synthesize a comparison based on reported performance characteristics.

Performance Metric	15:0-18:1 DG-d7 (Deuterated Standard)	Odd-Chain DG Standard (e.g., 17:0/17:0 DG)
Linearity (R²)
	>0.99	>0.99
Precision (%RSD)	<15%[3]	<15%
Accuracy (% Recovery)	Typically 85-115%	Typically 80-120%
Limit of Detection (LOD)	Low ng/mL to pg/mL range	Low ng/mL to pg/mL range
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	Low ng/mL to pg/mL range
Matrix Effects	Minimal, as it co-elutes closely with endogenous DGs.[2]	Can be more pronounced due to differences in retention time compared to some endogenous DGs.
Natural Abundance	Negligible, ensuring no interference with endogenous analytes.	Generally low in most biological systems, but presence should be verified.[4]

15:0-18:1 DG-d7 is a deuterated derivative of a naturally occurring diacylglycerol, with deuterium atoms replacing hydrogen atoms on the oleoyl chain. This isotopic labeling makes it distinguishable by mass spectrometry from its endogenous counterpart while maintaining nearly identical physicochemical properties. This close similarity allows it to effectively compensate for variations in extraction efficiency and ionization suppression.

Odd-chain diacylglycerols , such as 1,2-diheptadecanoin (17:0/17:0 DG), serve as another class of internal standards. Their utility stems from the fact that odd-chain fatty acids are generally found in very low abundance in mammalian systems.[4] This minimizes the risk of interference with the quantification of endogenous even-chain DGs. However, their chromatographic behavior and ionization efficiency may not perfectly match all endogenous DG species, which can be a source of variability.

Experimental Protocols

Accurate quantification of diacylglycerols requires meticulous attention to the experimental methodology. Below are detailed protocols for lipid extraction and LC-MS/MS analysis that can be adapted for use with the 15:0-18:1 DG-d7 internal standard.

Lipid Extraction from Plasma (Folch Method)

• To a 1.5 mL glass vial, add 50 µL of plasma.

• Add 10 µL of the internal standard spiking solution containing 15:0-18:1 DG-d7 at a known concentration.

• Add 1 mL of a chloroform:methanol (2:1, v/v) solution and vortex for 1 minute.

• Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new glass vial.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating diacylglycerol species.

  • Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at 30-40% B, increasing to 90-100% B over 10-15 minutes, holding for a few minutes, and then returning to the initial conditions for re-equilibration.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 50-60 °C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is typically used for targeted quantification.

  • MRM Transitions: The precursor ion for 15:0-18:1 DG-d7 is its [M+NH4]+ adduct. The product ions correspond to the neutral loss of the fatty acyl chains. Specific m/z values for precursor and product ions should be optimized for the instrument being used.

  • Data Analysis: The peak area of the endogenous diacylglycerol species is normalized to the peak area of the 15:0-18:1 DG-d7 internal standard. Quantification is then performed using a calibration curve constructed with known amounts of a non-deuterated diacylglycerol standard.

Visualizing the Workflow

To provide a clear overview of the process for assessing the accuracy and precision of diacylglycerol quantification using an internal standard, the following workflow diagram is presented.

Caption: Experimental workflow for diacylglycerol quantification.

Conclusion

The 15:0-18:1 DG-d7 internal standard is a robust and reliable choice for the accurate and precise quantification of diacylglycerols in complex biological matrices. Its close physicochemical similarity to endogenous DGs allows for effective correction of analytical variability. While odd-chain diacylglycerol standards offer a viable alternative, particularly when cost is a concern, careful validation is required to account for potential differences in chromatographic and mass spectrometric behavior. The detailed protocols and workflow provided in this guide serve as a foundation for developing and validating high-quality analytical methods for diacylglycerol analysis in lipidomics research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Lipid Extraction: Evaluating Methods with 15:0-18:1 DG-d7

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of lipid analysis are paramount. The initial step of lipid extraction from a biological matrix is a critical determinant of the quality of downstream lipidomic data. The choice of extraction method can significantly influence the recovery of different lipid classes. This guide provides an objective comparison of common lipid extraction methods, with a focus on the recovery of diacylglycerols (DGs), using the internal standard 15:0-18:1 DG-d7 as a key performance indicator.

The use of a deuterated internal standard like 15:0-18:1 DG-d7 is crucial for accurate quantification in mass spectrometry-based lipidomics.[1][2] It is chemically similar to the endogenous lipids being analyzed, but its increased mass allows it to be distinguished, enabling correction for lipid loss during the extraction process and for variations in ionization efficiency.

Comparative Analysis of Lipid Extraction Methods

Several methods are widely used for lipid extraction, each with its own advantages and disadvantages. The most common are the Folch, Bligh and Dyer, and methyl-tert-butyl ether (MTBE) methods. The selection of an appropriate method often depends on the sample matrix and the specific lipid classes of interest.[3][4][5]

Recent studies have evaluated these methods for their efficiency in extracting a broad range of lipids from various biological samples, including mouse tissues and human plasma.[3][6][7][8] While some methods show excellent recovery for non-polar lipids, they may be less effective for more polar lipid species.[3]

Data Presentation: Quantitative Comparison of Extraction Methods

The following table summarizes the performance of different lipid extraction methods based on the recovery of diacylglycerols (DG), often assessed using 15:0-18:1 DG-d7. The data is compiled from multiple studies and may vary based on the sample matrix.

Extraction Method	Principle	Key Advantages	Key Disadvantages	Relative DG Recovery
Folch	Biphasic liquid-liquid extraction using chloroform and methanol.[9]	Considered a "gold standard" with high recovery for a broad range of lipids.[3]	Uses toxic chloroform; can be time-consuming.[7]	Generally high and reproducible.[3]
Bligh and Dyer	A modified, less solvent-intensive version of the Folch method.[10]	Reduces solvent volume compared to the Folch method.[10]	May underestimate lipid content in high-lipid samples compared to Folch.[10]	Good, but may be slightly lower than Folch in some matrices.
MTBE (Matyash)	Biphasic extraction using methyl-tert-butyl ether and methanol.[7]	Safer alternative to chloroform; effective for a broad range of lipids.[7]	Can result in lower recovery of some polar lipids.[3][6]	Comparable to Folch for non-polar lipids like DGs.[3][6]
BUME	Biphasic extraction using butanol and methanol.	Effective for a range of lipids and can be automated.	May have variable recovery depending on the lipid class.	Good, often comparable to other biphasic methods.[6]
Alshehry Method	Single-phase extraction with 1-butanol and methanol.[7]	Simpler and faster as it avoids phase separation; good for polar lipids.[7][8]	Lower recovery for less polar lipids like DGs and triglycerides.[7][8]	Lower than biphasic methods.[7]

Note: Relative DG recovery is a qualitative summary based on findings from multiple sources. Specific recovery percentages can be highly dependent on the sample type and experimental conditions.

A study on mouse tissues found that the Folch, MMC (MeOH/MTBE/CHCl3), and BUME methods generally showed high and reproducible recoveries for most lipid classes. The MTBE method showed comparable results for non-polar lipids like DGs but had reduced recovery for some polar lipids.[3][6] Another study comparing methods for human plasma found that while the Alshehry method was effective for many lipid classes, its recovery of less polar lipids like DGs was lower than that of the Folch and Matyash (MTBE) methods.[7][8]

Experimental Workflow and Protocols

The general workflow for lipid extraction and analysis using an internal standard is depicted below. The internal standard, such as 15:0-18:1 DG-d7, is added at the beginning of the process to account for any sample loss during the procedure.

Fig. 1: General workflow for lipid extraction and analysis.

Detailed Methodologies

Below are the detailed protocols for the key lipid extraction methods discussed.

1. Folch Method

This method is based on a chloroform and methanol solvent system to extract lipids from a biological sample.

• Sample Homogenization: Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform and methanol. The recommended solvent volume is 20 times the sample volume (e.g., 20 mL for 1 g of tissue).[9]

• Internal Standard Spiking: Before homogenization, spike the sample with the 15:0-18:1 DG-d7 internal standard.

• Agitation: Agitate the homogenate for 15-20 minutes at room temperature.

• Washing: Add 0.2 volumes of a 0.9% NaCl solution to the extract.

• Phase Separation: Centrifuge the mixture to facilitate the separation of the organic (lower) and aqueous (upper) phases.

• Lipid Collection: Carefully collect the lower chloroform phase containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Storage: Reconstitute the dried lipids in a suitable solvent for analysis or store at -80°C.

2. Bligh and Dyer Method

A modification of the Folch method that uses a lower solvent-to-sample ratio.

• Initial Homogenization: For a 1 g sample (assuming ~80% water), add 3 mL of a 1:2 (v/v) chloroform:methanol mixture and homogenize.[9]

• Internal Standard Spiking: Add the 15:0-18:1 DG-d7 internal standard to the initial solvent mixture.

• Addition of Chloroform: Add 1 mL of chloroform to the homogenate and mix.

• Addition of Water: Add 1 mL of water to induce phase separation and mix.

• Phase Separation: Centrifuge the mixture to separate the phases.

• Lipid Collection: Collect the lower chloroform phase.

• Drying and Storage: Proceed as with the Folch method.

3. MTBE (Matyash) Method

This method replaces chloroform with the less toxic MTBE.

• Sample Preparation: Place the sample in a tube and add methanol.

• Internal Standard Spiking: Add the 15:0-18:1 DG-d7 internal standard.

• Addition of MTBE: Add MTBE and vortex for 1 hour at room temperature.

• Phase Separation: Add water to induce phase separation and centrifuge.

• Lipid Collection: Collect the upper MTBE-rich phase.

• Drying and Storage: Dry the collected phase under nitrogen and store or reconstitute for analysis.

Signaling Pathway Involving Diacylglycerol

Diacylglycerols are critical signaling molecules involved in various cellular processes. The diagram below illustrates a simplified signaling pathway where DG plays a key role.

References

• 1. 15:0-18:1-d7 DG chloroform 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of lipid extraction methods for fatty acid quantification and compound-specific δ13C and δ2Hn analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. vliz.be [vliz.be]

Performance of 15:0-18:1 DG-d7 Across Mass Spectrometer Platforms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The deuterated diacylglycerol standard, 15:0-18:1 DG-d7, is a critical internal standard for the accurate quantification of diacylglycerols (DGs) in complex biological matrices. Its performance, however, can vary depending on the mass spectrometry platform utilized. This guide provides an objective comparison of 15:0-18:1 DG-d7 performance on triple quadrupole (TQ), quadrupole time-of-flight (Q-TOF), and Orbitrap mass spectrometers, supported by experimental data and detailed protocols.

Key Performance Metrics: A Comparative Overview

The choice of mass spectrometer significantly impacts the sensitivity, specificity, and linearity of 15:0-18:1 DG-d7 quantification. The following table summarizes key performance metrics across different platforms, compiled from various lipidomics studies.

Performance Metric	Triple Quadrupole (TQ)	Q-TOF	Orbitrap
Primary Analysis Mode	Multiple Reaction Monitoring (MRM)	Full Scan MS/MS (DIA/DDA)	Full Scan MS/MS (DDA)
Selectivity	High	High	Very High
Sensitivity (LOQ)	0.1 µg/mL[1][2]	0.1 µg/mL[1][2]	Down to 3 ng/mL for lipid classes[3]
**Linearity (R²) **	>0.99[1]	>0.98[1][2]	Not explicitly stated for DG-d7
Dynamic Range	Wide	Wide	Wide
Primary Application	Targeted Quantification	Profiling and Quantification	High-Resolution Profiling & Quantification

Note: The reported LOQ for Orbitrap is for lipid classes in general from a study using a Q Exactive HF-X, indicating its high sensitivity. Specific LOQ for 15:0-18:1 DG-d7 may vary.

Experimental Protocols

Accurate and reproducible quantification of 15:0-18:1 DG-d7 relies on optimized experimental protocols. Below are representative methodologies for sample preparation, liquid chromatography, and mass spectrometry.

Sample Preparation: Lipid Extraction

A common method for extracting lipids from plasma is the methyl-tert-butyl ether (MTBE) method.

• To 10 µL of plasma, add 10 µL of the internal standard mix, including 15:0-18:1 DG-d7.

• Add 700 µL of MTBE/Methanol (2:1, v/v) containing the internal standards.[4]

• Vortex the mixture for 10 seconds.

• Add 200 µL of water to induce phase separation.[4]

• Vortex again for 10 seconds and centrifuge at 17,500 x g for 5 minutes at 4°C.[4]

• Collect the upper organic phase for analysis.[4]

Liquid Chromatography (LC)

Reverse-phase chromatography is commonly employed for the separation of diacylglycerols.

• Column: ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)[5][6]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid[6]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid[6]

• Flow Rate: 0.260 - 0.6 mL/min[6][7]

• Gradient: A typical gradient involves starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids like DGs.

Mass Spectrometry Settings

The optimal settings will vary by instrument, but general parameters are provided below.

Triple Quadrupole (e.g., Xevo TQ-XS):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 2.8 kV[7]

• Source Temperature: 120°C[7]

• Desolvation Temperature: 500°C[7]

• MRM Transition: The specific precursor and product ions for 15:0-18:1 DG-d7 would be monitored. For example, for a related DG, transitions like m/z 605.5 -> 299.5 have been used.[8]

Q-TOF (e.g., Xevo G2-XS QTof):

• Ionization Mode: ESI+

• Capillary Voltage: 2.0 kV[5]

• Source Temperature: 120°C[5]

• Acquisition Mode: Data Independent Analysis (DIA) such as SONAR™ provides both precursor and fragment ion information for quantification and identification.[1][2]

Orbitrap (e.g., Q Exactive HF-X):

• Ionization Mode: ESI+

• Spray Voltage: 3.9 kV[9]

• Capillary Temperature: 275°C[9]

• Acquisition Mode: Data-dependent acquisition (DDA) with a high-resolution survey scan followed by MS/MS of the most abundant ions.[3]

Visualizing the Workflow

A typical lipidomics workflow for the analysis of diacylglycerols, including the use of 15:0-18:1 DG-d7 as an internal standard, is depicted below.

Caption: A generalized workflow for quantitative lipidomics analysis of diacylglycerols.

Diacylglycerols are important signaling molecules and intermediates in lipid metabolism.[10][11] The accurate measurement of different DG molecular species is crucial for understanding their roles in various cellular processes and diseases like diabetes and cancer.[12] Mass spectrometry has become the most sensitive and specific method for lipid analysis.[13]

The use of deuterated internal standards like 15:0-18:1 DG-d7 is essential to compensate for variations in sample preparation and instrument response, enabling accurate quantification.[10][11] This standard is frequently included in commercially available lipidomics mixtures, such as the SPLASH™ LIPIDOMIX®.[14][15][16]

Different mass spectrometry platforms offer distinct advantages for the analysis of 15:0-18:1 DG-d7. Triple quadrupole instruments operating in MRM mode provide high sensitivity and selectivity for targeted quantification.[17][18] High-resolution platforms like Q-TOF and Orbitrap allow for comprehensive profiling and confident identification of a wide range of lipids in addition to quantification.[3][10][11] The choice of platform will ultimately depend on the specific research question, whether it is targeted quantification of a few known DGs or a broader, discovery-based lipidomics study.

References

• 1. waters.com [waters.com]
• 2. lcms.cz [lcms.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. High Throughput LC-MS Platform for Large Scale Screening of Bioactive Polar Lipids in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. diva-portal.org [diva-portal.org]
• 10. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification of Diacylglycerol by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. scientificlabs.co.uk [scientificlabs.co.uk]
• 16. avantiresearch.com [avantiresearch.com]
• 17. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Diacylglycerol Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Performance of 15:0-18:1 DG-d7 for Quantitative Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the accurate quantification of diacylglycerols (DGs) is crucial. As a key signaling molecule and an intermediate in lipid metabolism, precise measurement of DG levels is essential for understanding various physiological and pathological processes. The stable isotope-labeled internal standard, 1-pentadecanoyl-2-(oleoyl-d7)-sn-glycerol (15:0-18:1 DG-d7), is a widely utilized tool for the quantification of DGs by liquid chromatography-mass spectrometry (LC-MS). This guide provides a comparative overview of the linearity and limits of quantification for 15:0-18:1 DG-d7 and other deuterated DG internal standards, supported by experimental data and detailed methodologies.

Quantitative Performance Comparison

The selection of an appropriate internal standard is paramount for robust and reliable quantification. The ideal internal standard should mimic the analyte of interest in terms of chemical properties and behavior during sample preparation and analysis. Here, we compare the quantitative performance of 15:0-18:1 DG-d7 with another deuterated diacylglycerol internal standard, 1,3-dieicosenoyl-d5-glycerol (1,3-20:0/20:0-d5 DAG).

Internal Standard	Linearity (R²)	Linear Range	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Matrix	Method
15:0-18:1 DG-d7	0.9977[1]	0.094 - 9.4 µg/mL[1]	0.078 µg/mL[1]	Not Specified	Human Tears	UHPLC-MS[1]
15:0-18:1 DG-d7	0.985 - 0.991[2]	0.1 - 2 µg/mL[2]	0.1 µg/mL[2]	Not Specified	Plasma	LC-MS/MS[2]
15:0-18:1 DG-d7	Not Specified	Not Specified	24 ng/mL	Not Specified	Plasma	LC-MS/MS
1,3-20:0/20:0-d5 DAG	Linear	1 - 60 pmoles[3]	~1 pmole[3]	~60 pmoles[3]	Not Specified	LC-MS/MS[3]

Note: The data presented is compiled from different studies and experimental conditions may vary. Direct comparison should be made with caution. The LLOQ for 1,3-20:0/20:0-d5 DAG is an estimation based on the lower end of the reported linear range.

Experimental Methodologies

The following sections detail typical experimental protocols for the quantification of diacylglycerols using deuterated internal standards and LC-MS/MS.

Sample Preparation (Based on Isopropanol Precipitation)

• Internal Standard Spiking: To a 10 µL sample (e.g., plasma, cell lysate), add a known amount of the deuterated diacylglycerol internal standard solution (e.g., 15:0-18:1 DG-d7 in isopropanol).

• Protein Precipitation: Add a sufficient volume of cold isopropanol (e.g., 100 µL) to the sample to precipitate proteins.

• Vortexing and Incubation: Vortex the mixture thoroughly for 1 minute and incubate at -20°C for 10 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the lipids to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., acetonitrile/isopropanol, 70:30 v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: An ultra-high-performance liquid chromatography (UHPLC) system is typically used for separation.

• Column: A C18 reversed-phase column is commonly employed for the separation of diacylglycerol species.

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with additives like formic acid and ammonium formate to improve ionization.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with similar additives.

• Gradient Elution: A gradient elution program is used to separate the different lipid species based on their hydrophobicity.

• Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is used for detection and quantification.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for the analysis of diacylglycerols, often detecting them as ammonium adducts ([M+NH₄]⁺).

• Quantification: Quantification is performed using Multiple Reaction Monitoring (MRM) for triple quadrupole instruments or by extracting ion chromatograms for high-resolution instruments. The peak area ratio of the endogenous DG to the deuterated internal standard is used to calculate the concentration of the analyte.

Visualizing the Workflow

To illustrate the experimental process, the following diagrams outline the key steps in sample preparation and the logic of internal standard-based quantification.

References

• 1. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 2. Intramyocellular diacylglycerol concentrations and [U-13C]palmitate isotopic enrichment measured by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 15:0-18:1 DG-d7 and its Non-Deuterated Standard for Researchers

This guide provides a comprehensive comparison of the deuterated internal standard 15:0-18:1 DG-d7 and its non-deuterated counterpart, 1-pentadecanoyl-2-oleoyl-sn-glycerol. Designed for researchers, scientists, and drug development professionals, this document outlines their key characteristics, presents a detailed experimental protocol for their use in mass spectrometry-based lipidomics, and illustrates a relevant biological pathway.

Introduction

In lipidomics, accurate quantification of lipid species is paramount. Diacylglycerols (DAGs) are crucial lipid messengers involved in a multitude of cellular processes, including the activation of protein kinase C (PKC).[1] Their low abundance and transient nature, however, make their precise measurement challenging. The use of stable isotope-labeled internal standards, such as 15:0-18:1 DG-d7, is a widely accepted strategy to overcome these challenges, offering a way to correct for sample loss during preparation and variations in instrument response.[2] This guide will delve into the practical aspects of using this deuterated standard in comparison to its native analog.

Data Presentation: A Comparative Overview

The primary advantage of using a deuterated standard like 15:0-18:1 DG-d7 is its near-identical physicochemical properties to the endogenous analyte, 15:0-18:1 DG. This ensures that the standard and the analyte behave similarly during extraction, chromatography, and ionization. The key difference is the mass shift due to the deuterium atoms, which allows for their distinct detection by a mass spectrometer.

Property	15:0-18:1 DG (Non-deuterated)	15:0-18:1 DG-d7 (Deuterated)	Key Considerations & References
Molecular Formula	C36H68O5	C36H61D7O5	The seven deuterium atoms are typically located on the oleoyl moiety.
Monoisotopic Mass	580.5067 g/mol	587.5506 g/mol	The mass difference of ~7 Da allows for baseline separation in the mass spectrum.
Chromatographic Retention Time	Typically elutes slightly later in reversed-phase LC.	Typically elutes slightly earlier in reversed-phase LC.	This "isotope effect" is due to the subtle differences in bond strength and polarity between C-H and C-D bonds. The effect is usually small but should be considered during method development.[3][4]
Ionization Efficiency	Expected to be very similar to the deuterated standard.	Expected to be very similar to the non-deuterated standard.	Co-elution of the analyte and standard from the biological matrix can lead to matrix effects that influence ionization. The deuterated standard helps to correct for these effects.[4]
Mass Spectral Fragmentation	Upon collision-induced dissociation (CID), typically yields fragments corresponding to the neutral loss of the fatty acyl chains.	Fragmentation pattern is expected to be identical to the non-deuterated standard, with a corresponding mass shift in the fragment ions containing the deuterated acyl chain.	Common fragments include the loss of one of the fatty acid chains.[5][6]

Experimental Protocol: Quantification of 15:0-18:1 DG using LC-MS/MS

This protocol provides a general framework for the quantification of 15:0-18:1 DG in a biological matrix (e.g., plasma, cell lysate) using 15:0-18:1 DG-d7 as an internal standard.

1. Materials and Reagents:

• 15:0-18:1 DG standard

• 15:0-18:1 DG-d7 internal standard

• LC-MS grade solvents: methanol, isopropanol, acetonitrile, water, chloroform

• Formic acid and ammonium acetate (for mobile phase preparation)

• Biological matrix (e.g., plasma, cell lysate)

• Microcentrifuge tubes, autosampler vials

2. Sample Preparation (Lipid Extraction): A modified Bligh-Dyer or a simple protein precipitation extraction is commonly used.

• To 100 µL of sample (e.g., plasma), add 10 µL of a known concentration of 15:0-18:1 DG-d7 in methanol.

• Add 300 µL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex thoroughly for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins.

• Carefully transfer the supernatant (containing the lipids) to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with additives).

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating diacylglycerols.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of B, increasing to a high percentage over 10-15 minutes to elute the hydrophobic lipids.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 15:0-18:1 DG: Precursor ion [M+NH4]+ (m/z 598.5) -> Product ion (e.g., loss of one fatty acid). The exact product ion should be optimized based on instrument and source conditions.

    • 15:0-18:1 DG-d7: Precursor ion [M+NH4]+ (m/z 605.5) -> Product ion (corresponding to the same neutral loss as the non-deuterated standard).

  • Instrument Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

4. Data Analysis:

• Integrate the peak areas for both the analyte (15:0-18:1 DG) and the internal standard (15:0-18:1 DG-d7).

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Generate a calibration curve using known concentrations of the non-deuterated standard spiked with a constant amount of the deuterated internal standard.

• Determine the concentration of 15:0-18:1 DG in the unknown samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualization

Below are diagrams illustrating a key signaling pathway involving diacylglycerols and a typical experimental workflow for their analysis.

References

• 1. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Multidimensional Mass Spectrometry-based Shotgun Lipidomics Analysis of Vinyl Ether Diglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to 15:0-18:1 DG-d7 for Lipidomics Research

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of lipid species is paramount. The use of internal standards is a critical component of a robust analytical workflow, correcting for variability in sample preparation and mass spectrometric analysis. This guide provides a comprehensive comparison of 15:0-18:1 DG-d7, a commonly used deuterated diacylglycerol internal standard, with other available alternatives, supported by experimental data and detailed protocols.

Overview of 15:0-18:1 DG-d7

1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol, or 15:0-18:1 DG-d7, is a high-purity, deuterated diacylglycerol analog. Its primary application is as an internal standard in mass spectrometry-based lipidomics. The deuterium labeling allows for its differentiation from endogenous diacylglycerols, while its chemical similarity ensures it behaves similarly during extraction and ionization. It is frequently included in commercially available lipidomics standard mixes, such as the SPLASH™ LIPIDOMIX™.[1][2][3]

Comparison with Alternative Internal Standards

The choice of an internal standard is a critical step in quantitative lipidomics. While deuterated standards like 15:0-18:1 DG-d7 are widely used, other options exist, each with distinct advantages and disadvantages. The main alternatives include carbon-13 labeled lipids and odd-chain lipids.[4]

Feature	Deuterated Lipids (e.g., 15:0-18:1 DG-d7)	13C-Labeled Lipids	Odd-Chain Lipids
Principle	Hydrogen atoms are replaced with deuterium.	Carbon atoms are replaced with ¹³C.	Contain fatty acids with an odd number of carbon atoms, which are rare in most biological systems.
Co-elution with Analyte	Very close co-elution with the endogenous lipid in liquid chromatography (LC).[4]	Very close co-elution with the endogenous lipid in LC.	May not perfectly co-elute with all even-chain endogenous lipids.
Correction for Matrix Effects	Excellent correction for ion suppression or enhancement.[4]	Excellent correction for ion suppression or enhancement.	Good correction, but may not be as precise as isotopically labeled standards due to slight differences in retention time and ionization efficiency.
Potential Issues	Potential for isotopic scrambling or exchange, and a slight retention time shift compared to the native analyte.[4]	Negligible isotope scrambling issues and generally considered more stable than deuterated labels.[5]	Can be present endogenously in some samples, which can interfere with quantification.[6]
Cost	Generally more cost-effective than ¹³C-labeled standards.	Typically more expensive to synthesize.	Often the most cost-effective option.

Performance Data

A study evaluating a quantitative method for tear lipids demonstrated the linearity of detection for 15:0-18:1 DG-d7 over a concentration range of 0.094 to 9.4 µM, with a correlation coefficient (r²) of 0.9977.[7] Another study on a high-throughput LC-MS platform for plasma lipids reported a coefficient of variation (CV) of 1.21% for the retention time of 15:0-18:1 DG-d7, indicating high reproducibility.[8]

Experimental Protocols

The following are detailed methodologies for lipid extraction using internal standards that include 15:0-18:1 DG-d7.

Protocol 1: Modified Folch Extraction for Plasma

This method utilizes a biphasic extraction with chloroform and methanol.

Materials:

• Plasma sample

• Internal standard mix (e.g., Avanti SPLASH Lipidomix) containing 15:0-18:1 DG-d7

• Ice-cold methanol

• Ice-cold chloroform

• MilliQ water

Procedure:

• To 10 µL of plasma, add 10 µL of the internal standard mix (diluted 1:10 in 1-butanol/methanol).

• Add 160 µL of ice-cold methanol, followed by 320 µL of ice-cold chloroform.

• Vortex the mixture for 10 seconds.

• Sonicate for 1 hour.

• Add 100 µL of MilliQ water to induce phase separation.

• Centrifuge at 10,000 x g for 10 minutes.

• Collect the lower organic phase for LC-MS analysis.

Protocol 2: Matyash (MTBE) Extraction for Plasma

This protocol employs methyl-tert-butyl ether (MTBE) for a biphasic extraction.

Materials:

• Plasma sample

• Internal standard mix containing 15:0-18:1 DG-d7

• Ice-cold methanol

• MTBE

• MilliQ water

Procedure:

• To 10 µL of plasma, add 10 µL of the internal standard mix (diluted 1:10 in 1-butanol/methanol).

• Add 400 µL of ice-cold methanol.

• Add 500 µL of MTBE.

• Vortex for 10 seconds.

• Sonicate for 1 hour.

• Add 500 µL of MilliQ water to induce phase separation.

• Centrifuge at 10,000 x g for 10 minutes.

• Collect the upper organic phase for LC-MS analysis.[1][2]

Diacylglycerol Signaling Pathway

Diacylglycerols (DAGs) are critical second messengers in various cellular signaling pathways. A key role of DAG is the activation of Protein Kinase C (PKC). This pathway is implicated in numerous physiological processes and its dysregulation is associated with diseases such as insulin resistance and cancer.[3][9][10]

Caption: Diacylglycerol (DAG) activates Protein Kinase C (PKC).

Experimental Workflow

The general workflow for a lipidomics experiment using an internal standard like 15:0-18:1 DG-d7 involves several key steps from sample preparation to data analysis.

Caption: A typical lipidomics experimental workflow.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 15:0-18:1-d7 DG chloroform 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Lipidomics Individual Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950–Metabolites in Frozen Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A simple and reproducible method for quantification of human tear lipids with ultrahigh-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Throughput LC-MS Platform for Large Scale Screening of Bioactive Polar Lipids in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Navigating the Disposal of 15:0-18:1 DG-d7: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the proper disposal of 15:0-18:1 DG-d7, a deuterated diacylglycerol, reinforcing our commitment to being a trusted partner in laboratory safety and chemical handling.

While specific safety data sheets (SDS) for 15:0-18:1 DG-d7 suggest it may not be classified as a hazardous substance, it is imperative to handle its disposal with the same rigor as any other laboratory chemical.[1] Adherence to institutional, local, and national regulations is paramount.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

Protective Equipment	Specification
Gloves	Impervious gloves, such as nitrile rubber. Inspect for integrity before use.
Eye Protection	Safety glasses or goggles.
Lab Coat	Standard laboratory coat.

Change any contaminated clothing promptly and wash hands thoroughly after handling the substance.[1]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the safe disposal of 15:0-18:1 DG-d7.

• Do Not Mix: Under no circumstances should 15:0-18:1 DG-d7 be mixed with other waste streams.[1][2] Keep it segregated to avoid unforeseen chemical reactions.

• Original Container: Whenever possible, leave the chemical in its original, clearly labeled container.[1][2] This ensures that waste handlers are fully aware of the container's contents.

• Labeling: If transferring to a new waste container is unavoidable, ensure the new container is appropriate for chemical waste and is clearly labeled with the full chemical name: "15:0-18:1 DG-d7". Include any known hazard information.

• Waste Collection:

  • Solid Form: If the 15:0-18:1 DG-d7 is in a solid or powdered form, carefully sweep the material into a suitable, sealed container for disposal.[3] Avoid generating dust.[1][4]

  • Solution: If the compound is in a solvent, it should be collected in a designated solvent waste container.[2] Ensure the container is compatible with the solvent used.

• Storage Pending Disposal: Store the labeled waste container in a designated hazardous waste accumulation area within your laboratory. This area should be secure and away from general laboratory traffic.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for hazardous waste. Follow their specific procedures for waste manifest and collection.

Spill and Emergency Procedures

In the event of a spill, take the following immediate actions:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Ventilate: Increase ventilation to the area.

• Contain: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth).

• Collect: Carefully collect the absorbent material and the spilled substance into a sealed container for disposal.

• Clean: Clean the affected area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS office.

Below is a logical workflow for the disposal process of 15:0-18:1 DG-d7.

Caption: Disposal workflow for 15:0-18:1 DG-d7.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Chemical waste | Hazardous Waste Management - McGill University [mcgill.ca]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]

Essential Safety and Logistical Information for Handling 15:0-18:1 DG-d7

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential information on the personal protective equipment (PPE), operational procedures, and disposal plans for 15:0-18:1 DG-d7, a deuterated diacylglycerol. Adherence to these guidelines is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 15:0-18:1 DG-d7, which may be provided in a solution or as a neat solid, a comprehensive approach to personal protection is necessary to minimize exposure. The following table summarizes the recommended PPE. In most laboratory settings, the minimum required PPE consists of a lab coat, gloves, and eye protection.[1]

Protection Type	Specification	Purpose
Eye and Face Protection	Chemical safety glasses with side shields or goggles. A face shield should be worn in addition to glasses or goggles if there is a splash hazard.[2]	To protect eyes from splashes, mists, or dust.[2][3]
Hand Protection	Disposable nitrile gloves are the minimum requirement. For extended contact or handling larger quantities, consider double gloving or using heavier-duty chemical-resistant gloves.[2][4]	To prevent skin contact with the chemical.[3] Gloves should be removed immediately after contact with the chemical, and hands should be washed before putting on a new pair.[2]
Body Protection	A lab coat is required to be worn by all personnel in a research laboratory.[1] For activities with a higher potential for splashes, a liquid-resistant apron should be worn over the lab coat.[1]	To protect skin and personal clothing from contamination.[1][3] Lab coats should be changed immediately if they become contaminated and must not be worn outside the laboratory.[1]
Respiratory Protection	Typically not required if handled in a well-ventilated area or a chemical fume hood.[5] If the compound is a powder, a mask should be worn to prevent inhalation of dust.[3]	To prevent inhalation of dust, aerosols, or vapors.[3][5]

Good laboratory practices also dictate that personal clothing should cover all exposed skin, and loose, dangling jewelry should be avoided.[1] It is strongly recommended to have a change of clothes and shoes at the workplace.[1]

Operational and Disposal Plans

Proper handling and disposal are crucial for a safe and compliant laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Handling and Storage:

• Work in a well-ventilated area, such as a chemical fume hood, to prevent the accumulation of vapors or dust.[3][5]

• Avoid direct contact with eyes, skin, and clothing.[3][5]

• Wash hands thoroughly after handling the compound.[5]

• 15:0-18:1 DG-d7 should be stored at -20°C for long-term stability.[6][7] Keep the container tightly closed in a dry place.[5][8]

Accidental Release Measures:

• In the event of a spill, ensure you are wearing the appropriate PPE.

• For small spills, absorb the material with an inert, non-combustible material and place it in a suitable container for disposal.

• For larger spills, prevent the material from entering drains or waterways.[9] Contain the spill and collect the material for disposal.

• Ensure the area is well-ventilated after a spill.[10]

Disposal:

• Dispose of waste in accordance with all applicable federal, state, and local regulations.

• Unused material and its container should be treated as chemical waste.

• Do not dispose of the chemical down the drain or into the environment.[9]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 15:0-18:1 DG-d7 in a laboratory setting.

Safe handling workflow for 15:0-18:1 DG-d7.

References

• 1. research.columbia.edu [research.columbia.edu]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. employees.delta.edu [employees.delta.edu]
• 6. avantiresearch.com [avantiresearch.com]
• 7. scientificlabs.ie [scientificlabs.ie]
• 8. chemicalbook.com [chemicalbook.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]